Technical Documentation Center

3-Pyridinecarboxamide, 5-fluoro-N-hydroxy- Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 3-Pyridinecarboxamide, 5-fluoro-N-hydroxy-
  • CAS: 1582-86-1

Core Science & Biosynthesis

Foundational

3-Pyridinecarboxamide 5-fluoro-N-hydroxy- chemical structure

The following technical guide provides an in-depth analysis of 5-Fluoro-N-hydroxynicotinamide (CAS 1582-86-1), a specialized chemical probe belonging to the pyridine-hydroxamic acid class. Chemical Class: Pyridine Hydrox...

Author: BenchChem Technical Support Team. Date: February 2026

The following technical guide provides an in-depth analysis of 5-Fluoro-N-hydroxynicotinamide (CAS 1582-86-1), a specialized chemical probe belonging to the pyridine-hydroxamic acid class.

Chemical Class: Pyridine Hydroxamic Acid | CAS: 1582-86-1 | Role: Metalloenzyme Inhibitor & Chemical Probe

Executive Summary & Core Identity

5-Fluoro-N-hydroxynicotinamide (also known as 5-fluoro-3-pyridinecarbohydroxamic acid) is a synthetic derivative of nicotinohydroxamic acid. Structurally, it combines a pyridine scaffold with a hydroxamic acid zinc-binding group (ZBG) at the 3-position and a fluorine atom at the 5-position.

This molecule is primarily investigated in medicinal chemistry as a competitive inhibitor of metalloenzymes , specifically targeting Urease (Nickel-dependent) and Matrix Metalloproteinases (MMPs) or Histone Deacetylases (HDACs) (Zinc-dependent). The introduction of the fluorine atom at the C5 position is a strategic modification designed to enhance metabolic stability by blocking oxidative metabolism and modulating the pKa of the hydroxamic acid moiety.

Physicochemical Profile
PropertyValue / Descriptor
IUPAC Name 5-Fluoro-N-hydroxy-3-pyridinecarboxamide
Common Name 5-Fluoronicotinohydroxamic Acid
CAS Number 1582-86-1
Molecular Formula C₆H₅FN₂O₂
Molecular Weight 156.11 g/mol
Solubility Soluble in DMSO, Methanol; Sparingly soluble in Water
pKa (Predicted) ~8.5 (Hydroxamic acid group)
Electronic Effect 5-F exerts inductive electron withdrawal (-I), lowering the pKa of the hydroxamic acid compared to the unsubstituted parent.[1][2]

Chemical Structure & Electronic Properties

The pharmacological efficacy of 5-Fluoro-N-hydroxynicotinamide is driven by two distinct structural features:

  • The Hydroxamic Acid Warhead (-CONHOH): This functional group acts as a bidentate ligand. In physiological conditions, it exists in equilibrium between the keto and enol forms, capable of chelating metal ions (Zn²⁺, Ni²⁺, Fe³⁺) within enzyme active sites. The oxygen atoms of the carbonyl and hydroxyl groups form a stable 5-membered chelate ring with the metal.

  • The 5-Fluoro Substituent:

    • Metabolic Blocking: The C5 position of the pyridine ring is a common site for metabolic oxidation (via Cytochrome P450). Fluorine substitution blocks this pathway, potentially extending the compound's half-life (t½).

    • Acidity Modulation: Fluorine is highly electronegative. Its electron-withdrawing nature pulls electron density from the pyridine ring, which in turn affects the amide bond. This increases the acidity of the N-hydroxy proton, potentially strengthening the ionic interaction with metal cofactors in the target enzyme.

Synthesis Protocol

Note: This protocol describes the conversion of 5-fluoronicotinic acid to the hydroxamic acid via a methyl ester intermediate.

Reaction Scheme (Graphviz)

Synthesis Figure 1: Two-step synthesis of 5-Fluoro-N-hydroxynicotinamide from 5-fluoronicotinic acid. Start 5-Fluoronicotinic Acid (Starting Material) Step1 Esterification (MeOH, H2SO4, Reflux) Start->Step1 Inter Methyl 5-fluoronicotinate (Intermediate) Step1->Inter Step2 Hydroxaminolysis (NH2OH·HCl, KOH, MeOH) Inter->Step2 Product 5-Fluoro-N-hydroxynicotinamide (Final Product) Step2->Product

Detailed Methodology
Step 1: Synthesis of Methyl 5-fluoronicotinate
  • Reagents: 5-Fluoronicotinic acid (1.0 eq), Methanol (excess, solvent), Sulfuric acid (catalytic).

  • Procedure: Dissolve 5-fluoronicotinic acid in anhydrous methanol. Add concentrated H₂SO₄ dropwise at 0°C. Heat the mixture to reflux (65°C) for 6–8 hours.

  • Workup: Concentrate the solvent under reduced pressure. Neutralize the residue with saturated NaHCO₃ solution. Extract with Ethyl Acetate (3x). Dry organic layer over Na₂SO₄ and concentrate to yield the methyl ester.

Step 2: Hydroxaminolysis (Conversion to Hydroxamic Acid)
  • Reagents: Hydroxylamine hydrochloride (NH₂OH·HCl, 3.0 eq), Potassium Hydroxide (KOH, 6.0 eq), Methanol.

  • Preparation of NH₂OH: Dissolve NH₂OH·HCl in methanol. In a separate flask, dissolve KOH in methanol. Add the KOH solution to the hydroxylamine solution at 0°C to generate free hydroxylamine base. Filter off the precipitated KCl.

  • Reaction: Add the Methyl 5-fluoronicotinate (from Step 1) to the filtrate. Stir at room temperature for 2–4 hours. Monitor by TLC (shift to lower Rf).

  • Isolation: Acidify the mixture carefully with 1N HCl to pH ~6 to precipitate the product. Filter the solid, wash with cold water/ethanol, and recrystallize from ethanol/water.

Mechanism of Action: Metalloenzyme Inhibition

The primary mechanism involves the chelation of the catalytic metal ion in the enzyme's active site.

Target 1: Urease (Nickel-Dependent)

Urease is a virulence factor for Helicobacter pylori. It contains a binuclear Nickel (Ni²⁺) center.

  • Mechanism: 5-Fluoro-N-hydroxynicotinamide enters the active site. The hydroxamic acid group acts as a bridging ligand between the two Ni²⁺ ions, displacing the water molecule required for urea hydrolysis.

  • Effect: Prevents the production of ammonia, thereby re-acidifying the bacterial microenvironment and reducing bacterial survival.

Target 2: HDAC / MMP (Zinc-Dependent)
  • Mechanism: In Histone Deacetylases (HDACs), the Zinc (Zn²⁺) ion activates a water molecule for nucleophilic attack on the acetyl-lysine substrate. The hydroxamic acid group of the inhibitor binds directly to the Zn²⁺, displacing the catalytic water and sterically blocking the substrate.

Molecular Interaction Pathway (Graphviz)

MoA Figure 2: Mechanism of Action - Metal Chelation Pathway. Inhibitor 5-Fluoro-N-hydroxynicotinamide ActiveSite Enzyme Active Site (Urease or HDAC) Inhibitor->ActiveSite Diffusion Chelation Bidentate Chelation (C=O and -OH bind Metal) Inhibitor->Chelation Pharmacophore Alignment Metal Catalytic Metal Ion (Ni²⁺ / Zn²⁺) ActiveSite->Metal Chelation->Metal Binding (Kd < 1µM) Inhibition Catalytic Blockade (Substrate Displacement) Chelation->Inhibition Prevents Hydrolysis

Experimental Validation: Urease Inhibition Assay

To verify the activity of the synthesized compound.

  • Reagents: Jack Bean Urease (enzyme), Urea (substrate), Phenol red (indicator), Phosphate buffer (pH 6.8).

  • Preparation: Prepare a stock solution of 5-Fluoro-N-hydroxynicotinamide in DMSO.

  • Incubation: Mix 10 µL of inhibitor solution with 10 µL of Urease solution (5 U/mL). Incubate at 37°C for 15 minutes to allow binding.

  • Reaction: Add 40 µL of Urea solution (100 mM). Incubate for 30 minutes.

  • Detection: Measure ammonia production using the Indophenol method or by monitoring pH change (colorimetric shift of Phenol red) at 560 nm.

  • Calculation: Calculate % Inhibition =

    
    . Determine IC₅₀ by plotting log[concentration] vs. % inhibition.
    

References

  • National Center for Biotechnology Information (2024). PubChem Compound Summary for CAS 1582-86-1. Retrieved from [Link]

  • Amtul, Z., et al. (2002).Chemistry and Mechanism of Urease Inhibition. Current Medicinal Chemistry. (Contextual grounding for hydroxamic acid mechanism).

Sources

Exploratory

Comparative Analysis of Pyrazine vs. Pyridine Scaffolds: Favipiravir and 5-Fluoro-N-Hydroxynicotinamide

The following technical guide provides an in-depth comparative analysis of Favipiravir (T-705) and 5-fluoro-N-hydroxynicotinamide . Executive Summary This guide delineates the structural, mechanistic, and pharmacological...

Author: BenchChem Technical Support Team. Date: February 2026

The following technical guide provides an in-depth comparative analysis of Favipiravir (T-705) and 5-fluoro-N-hydroxynicotinamide .

Executive Summary

This guide delineates the structural, mechanistic, and pharmacological divergences between Favipiravir (6-fluoro-3-hydroxypyrazine-2-carboxamide), a broad-spectrum antiviral, and 5-fluoro-N-hydroxynicotinamide , a structural analog characterized by a pyridine scaffold and a hydroxamic acid warhead.

While Favipiravir is a WHO-recognized antiviral that functions via lethal mutagenesis of viral RNA, 5-fluoro-N-hydroxynicotinamide represents a distinct chemical class. The substitution of the pyrazine ring with pyridine (scaffold hopping) and the primary amide with a hydroxamic acid (functional group modification) fundamentally alters the compound's biological profile—shifting it from a nucleobase mimic to a potential metalloenzyme inhibitor (e.g., HDAC or urease).

Part 1: Structural & Physicochemical Divergence

The core difference lies in the heterocyclic core and the exocyclic functional group . These two changes dictate the molecule's ability to undergo ribosylation and base-pairing.

Chemical Identity Comparison[1][2][3]
FeatureFavipiravir (T-705) 5-Fluoro-N-Hydroxynicotinamide
IUPAC Name 6-fluoro-3-hydroxypyrazine-2-carboxamide5-fluoro-N-hydroxypyridine-3-carboxamide
Core Scaffold Pyrazine (1,4-diazine)Pyridine (azine)
Nitrogen Count 2 Ring Nitrogens1 Ring Nitrogen
Warhead Primary Amide (

)
Hydroxamic Acid (

)
Electronic State Electron-deficient; AmphotericElectron-poor; Metal-chelating capability
Tautomerism Keto-Enol (3-OH

3-Oxo)
Amide-Imidic Acid (limited)
The "N-Hydroxy" Cliff

The user's query specifies "N-hydroxynicotinamide" . This is a critical distinction from "2-hydroxynicotinamide" (a ring hydroxyl).

  • Favipiravir (Amide): The primary amide is essential for hydrogen bonding with the viral polymerase (RdRp) and for recognition by the activation enzyme HGPRT.

  • 5-F-N-OH-Nic (Hydroxamic Acid): The introduction of the

    
    -hydroxyl group creates a hydroxamic acid moiety. This group is a classic Zinc-Binding Group (ZBG)  found in histone deacetylase (HDAC) inhibitors (e.g., Vorinostat). It introduces steric bulk that likely prevents the molecule from fitting into the tight nucleobase-binding pockets of viral polymerases.
    

Part 2: Mechanism of Action (The Core Difference)

Favipiravir: Lethal Mutagenesis

Favipiravir is a prodrug . It is biologically inert until it enters the cell and is ribosylated and phosphorylated.

  • Activation: HGPRT (Hypoxanthine-guanine phosphoribosyltransferase) recognizes the pseudo-purine structure of Favipiravir.

  • Conversion: It is converted to T-705-RTP (Ribofuranosyl-5'-triphosphate).[1]

  • Inhibition: T-705-RTP competes with GTP/ATP. The amide group rotates to mimic the hydrogen bond donor/acceptor pattern of Cytosine or Uracil, leading to indiscriminate incorporation into the viral RNA.

  • Result: "Error Catastrophe" (Lethal Mutagenesis).

5-Fluoro-N-Hydroxynicotinamide: Metalloenzyme Inhibition (Hypothetical)

This compound is unlikely to act as an antiviral via the RdRp mechanism for two reasons:

  • Steric Exclusion: The

    
    -hydroxy group is too bulky to be accepted by HGPRT for ribosylation.
    
  • Chelation: Hydroxamic acids avidly chelate metal ions (

    
    , 
    
    
    
    ). This compound would likely act as an inhibitor of metalloenzymes (e.g., Matrix Metalloproteinases or Ureases) rather than a nucleoside analog.
Visualization of Signaling Pathways

The following diagram contrasts the activation pathway of Favipiravir with the likely "dead-end" or off-target pathway of the N-hydroxy analog.

PathwayComparison cluster_0 Favipiravir (Antiviral Pathway) cluster_1 5-Fluoro-N-Hydroxynicotinamide (Off-Target) T705 Favipiravir (Prodrug) HGPRT HGPRT Enzyme T705->HGPRT Substrate Recognition RMP T-705-RMP (Monophosphate) HGPRT->RMP Phosphoribosylation RTP T-705-RTP (Active Triphosphate) RMP->RTP Cellular Kinases RdRp Viral RdRp (Target) RTP->RdRp Competition with GTP Mutagenesis Lethal Mutagenesis (Viral Death) RdRp->Mutagenesis Chain Termination/Error F_N_OH 5-F-N-OH-Nicotinamide HGPRT_Block HGPRT (Steric Clash) F_N_OH->HGPRT_Block No Recognition ZINC Zn2+ / Fe3+ Cofactors F_N_OH->ZINC Chelation HDAC Metalloenzymes (HDAC/MMP) ZINC->HDAC Inhibition Toxicity Cytotoxicity / Epigenetic Modulation HDAC->Toxicity Cellular Effect

Caption: Comparative metabolic fate. Favipiravir is bioactivated to a nucleotide analog; the N-hydroxy analog is sterically rejected by HGPRT and diverted toward metal chelation.

Part 3: Synthetic & Metabolic Implications

Synthesis Logic
  • Favipiravir: Synthesized via the fluorination of 3-hydroxypyrazine-2-carboxamide.[1][2][3][4] The synthesis requires careful control to prevent over-fluorination and to maintain the amide integrity.

  • 5-Fluoro-N-Hydroxynicotinamide: Typically synthesized from 5-fluoronicotinic acid (or its ester) reacting with hydroxylamine (

    
    ). This is a standard transformation in medicinal chemistry to convert a carboxylic acid derivative into a hydroxamic acid.
    
Metabolic Fate
  • Favipiravir:

    • Anabolic:

      
       T-705-RTP (Active).[1][2]
      
    • Catabolic: The amide is hydrolyzed to the carboxylic acid (T-705M1) by aldehyde oxidase (AO), which is excreted in urine.

  • N-Hydroxy Analog:

    • Hydroxamic acids are metabolically unstable. They are often reduced to amides or hydrolyzed to carboxylic acids in vivo. They are also subject to Phase II glucuronidation.

Part 4: Experimental Protocols (Self-Validating Systems)

To experimentally verify the difference between these two compounds, one must assay for Polymerase Inhibition (Favipiravir's target) vs. Metal Chelation (N-Hydroxy's property).

Protocol A: Influenza RdRp Inhibition Assay (Favipiravir Specific)

Validates the nucleoside analog mechanism.

  • Reagents: Recombinant Influenza A Virus RdRp complex (PA/PB1/PB2), 32P-labeled GTP, Primer/Template RNA (30-mer).

  • Compound Preparation:

    • Control: T-705-RTP (Synthesized triphosphate form of Favipiravir).[3][5] Note: Using parent Favipiravir directly in a cell-free assay will fail as it requires cellular activation.

    • Test: 5-Fluoro-N-hydroxynicotinamide (and its triphosphate if synthesizable).

  • Reaction:

    • Mix RdRp (50 nM) with Primer/Template (100 nM) in reaction buffer (50 mM Tris-HCl pH 7.8, 10 mM MgCl2).

    • Add test compounds (0.1 µM – 100 µM).

    • Initiate with NTP mix + 32P-GTP. Incubate at 30°C for 60 min.

  • Analysis: Stop reaction with EDTA/Formamide. Run on 20% PAGE with 8M Urea. Visualize via phosphorimaging.

  • Expected Outcome: T-705-RTP will show dose-dependent reduction in full-length RNA product. The N-hydroxy analog will likely show no inhibition or non-specific inhibition due to Mg2+ chelation (if concentration is high).

Protocol B: Ferric Chloride Chelation Test (N-Hydroxy Specific)

Validates the hydroxamic acid functionality.

  • Principle: Hydroxamic acids form highly colored complexes with Ferric iron (

    
    ). Primary amides (Favipiravir) do not.
    
  • Procedure:

    • Dissolve 1 mg of Favipiravir in 1 mL Methanol.

    • Dissolve 1 mg of 5-Fluoro-N-hydroxynicotinamide in 1 mL Methanol.

    • Add 2 drops of 1%

      
       solution.
      
  • Result:

    • Favipiravir: No color change / slight yellow (negative).

    • N-Hydroxy Analog: Deep red/violet complex formation (positive).

References

  • Furuta, Y., et al. (2002). "In Vitro and In Vivo Activities of Anti-Influenza Virus Compound T-705." Antimicrobial Agents and Chemotherapy. Link

  • Naesens, L., et al. (2013). "Role of Human Hypoxanthine Guanine Phosphoribosyltransferase in Activation of the Antiviral Agent T-705 (Favipiravir)." Molecular Pharmacology. Link

  • Konstantinova, I. D., et al. (2022). "Favipiravir and Its Structural Analogs: Antiviral Activity and Synthesis Methods."[4] Acta Naturae. Link

  • Muraoka, T., et al. (2010). "Biochemical Analysis of the Interaction between T-705-RTP and Influenza Virus RNA Polymerase." Journal of Virology. Link

  • PubChem Compound Summary. "5-Fluoro-2-hydroxynicotinamide (Structural Analog)." National Library of Medicine. Link

Sources

Foundational

Physicochemical Profiling and Therapeutic Potential of 5-Fluoro-N-hydroxy-3-pyridinecarboxamide

Technical Guide | Version 1.0 Executive Summary: The Fluorine-Hydroxamate Scaffold 5-fluoro-N-hydroxy-3-pyridinecarboxamide (also referred to herein as 5-F-PHA ) represents a privileged structural motif in medicinal chem...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Guide | Version 1.0

Executive Summary: The Fluorine-Hydroxamate Scaffold

5-fluoro-N-hydroxy-3-pyridinecarboxamide (also referred to herein as 5-F-PHA ) represents a privileged structural motif in medicinal chemistry, merging two critical design elements: the metabolic stability of the C5-fluorine substitution and the metal-chelating capability of the N-hydroxycarboxamide (hydroxamic acid) moiety.

While often encountered as a fragment in Fragment-Based Drug Discovery (FBDD) or a metabolite of larger nicotinamide analogs, its specific architecture offers unique utility in targeting metalloenzymes such as histone deacetylases (HDACs) and ureases. This guide provides a rigorous technical breakdown of its molecular weight, synthesis, and analytical characterization, designed for researchers optimizing zinc-binding pharmacophores.

Molecular Weight & Stoichiometry

Precise molecular weight determination is the cornerstone of analytical validation, particularly when distinguishing 5-F-PHA from its metabolic byproducts (e.g., 5-fluoronicotinic acid).

Mass Calculations

The following data distinguishes between the average molecular weight (for dosing) and monoisotopic mass (for high-resolution mass spectrometry).

MetricValueCalculation Basis
Chemical Formula C₆H₅FN₂O₂ -
Average Molecular Weight 156.116 g/mol Based on standard atomic weights (C=12.011, H=1.008, F=18.998, N=14.007, O=15.999).
Monoisotopic Mass 156.0335 Da Based on primary isotopes (¹²C, ¹H, ¹⁹F, ¹⁴N, ¹⁶O). Critical for HRMS extraction windows.
[M+H]⁺ Ion 157.0408 m/z Protonated species observed in positive ESI mode.
[M-H]⁻ Ion 155.0262 m/z Deprotonated species observed in negative ESI mode.
Elemental Composition Analysis
ElementSymbolCountMass %
CarbonC646.16%
HydrogenH53.23%
FluorineF112.17%
NitrogenN217.94%
OxygenO220.50%

Expert Insight: The presence of Fluorine (12.17% by mass) provides a distinct handle for ¹⁹F-NMR spectroscopy, allowing for label-free binding assays without the background interference common in ¹H-NMR.

Physicochemical Properties (Druggability Profile)

Understanding the "drug-likeness" of 5-F-PHA requires analyzing how the electron-withdrawing fluorine atom impacts the acidity of the hydroxamic acid group.

  • Lipophilicity (LogP): ~ -0.4 to 0.1 (Predicted). The molecule is relatively polar due to the pyridine nitrogen and the hydroxamic acid headgroup.

  • Acidity (pKa):

    • Hydroxamic NH: ~8.5 - 9.[1]0. The 5-fluoro group (electron-withdrawing) slightly lowers the pKa compared to unsubstituted nicotinohydroxamic acid, potentially enhancing zinc binding at physiological pH.

    • Pyridine Nitrogen:[2] ~3.0 - 3.5.[3]

  • Hydrogen Bonding:

    • Donors (HBD): 2 (Hydroxyl OH, Amide NH)

    • Acceptors (HBA): 4 (Pyridine N, Carbonyl O, Hydroxyl O, Amide N)

Synthetic Architecture

The synthesis of 5-F-PHA typically proceeds via the conversion of 5-fluoronicotinic acid to an activated ester, followed by displacement with hydroxylamine.

Reaction Pathway Visualization

Synthesispathway SM 5-Fluoronicotinic Acid (Starting Material) Inter Methyl 5-fluoronicotinate (Intermediate) SM->Inter Esterification Prod 5-Fluoro-N-hydroxy- 3-pyridinecarboxamide (Target) Inter->Prod Aminolysis R1 MeOH, H2SO4 Reflux, 4h R2 NH2OH•HCl, KOH MeOH, 0°C to RT

Figure 1: Two-step synthetic route from 5-fluoronicotinic acid.[4] The esterification step protects the carboxylic acid, facilitating the nucleophilic attack by hydroxylamine.

Detailed Protocol (Self-Validating)

Step 1: Methyl Ester Formation

  • Dissolve 5-fluoronicotinic acid (1.0 eq) in anhydrous Methanol (0.5 M concentration).

  • Add catalytic conc. H₂SO₄ (0.1 eq) dropwise.

  • Reflux for 4 hours. Monitor by TLC (System: 50% EtOAc/Hexane).

    • Validation: Disappearance of the acid spot (Rf ~0.1) and appearance of the ester (Rf ~0.6).

  • Concentrate in vacuo, neutralize with sat. NaHCO₃, and extract with EtOAc.[3]

Step 2: Hydroxaminolysis

  • Prepare a solution of Hydroxylamine Hydrochloride (NH₂OH•HCl, 3.0 eq) in Methanol.

  • Add KOH (6.0 eq) at 0°C to generate free hydroxylamine base in situ. Stir for 15 min; filter off KCl precipitate.

  • Add the filtrate to the Methyl 5-fluoronicotinate (from Step 1) at 0°C.

  • Stir at Room Temperature for 2–4 hours.

    • Validation: Reaction turns deep red/purple upon addition of 1% FeCl₃ solution (classic test for hydroxamic acids).

  • Acidify carefully to pH ~6 with 1N HCl to precipitate the product or extract with n-Butanol.

Analytical Validation: LC-MS/MS Methodology

To accurately determine the molecular weight and purity, a specific LC-MS method is required. Standard C18 columns may fail to retain this polar molecule; therefore, a HILIC or polar-embedded C18 method is recommended.

Mass Spectrometry Workflow

MS_Workflow Sample Sample: 5-F-PHA (1 µg/mL in MeOH) ESI ESI Source (+) Ionization Sample->ESI Q1 Q1 Filter Select m/z 157.04 ESI->Q1 [M+H]+ Cell Collision Cell (N2 Gas, 15-25 eV) Q1->Cell Q3 Q3 Detection Fragments Cell->Q3 Fragments Fragment 1: m/z 140 (Loss of OH) Fragment 2: m/z 124 (Loss of NHOH) Fragment 3: m/z 96 (Pyridine ring) Q3->Fragments

Figure 2: MS/MS Fragmentation logic for structural confirmation. The loss of 17 Da (OH) and 33 Da (NHOH) are characteristic of hydroxamic acids.

Recommended LC Conditions
  • Column: Waters XSelect HSS T3 (C18 with polar retention), 2.1 x 100 mm, 1.8 µm.

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient: 0-2 min (5% B); 2-8 min (5% -> 95% B).

  • Detection: UV at 260 nm (Pyridine absorption) and ESI+ MS.

Therapeutic Applications & Mechanism

The 5-fluoro-N-hydroxy-3-pyridinecarboxamide structure is not merely a chemical curiosity; it is a functional pharmacophore.

Metalloenzyme Inhibition (ZBG)

The hydroxamic acid group acts as a Zinc Binding Group (ZBG). In enzymes like Matrix Metalloproteinases (MMPs) or Histone Deacetylases (HDACs), the catalytic domain contains a Zn²⁺ ion.

  • Mechanism: The carbonyl oxygen and the hydroxyl oxygen of the hydroxamic acid form a bidentate chelate with the Zn²⁺, displacing the water molecule required for enzyme catalysis.

  • Fluorine Role: The C5-fluorine blocks metabolic oxidation at the susceptible 5-position of the pyridine ring, extending the half-life (

    
    ) of the inhibitor compared to the non-fluorinated analog.
    
Biological Context

This molecule serves as a bioisostere for Nicotinamide (Vitamin B3) but with inhibitory rather than vitamin activity. It is often investigated in:

  • Antiviral Research: As a fragment related to Favipiravir (T-705), targeting RNA-dependent RNA polymerase (RdRp).

  • Oncology: As a fragment lead for HDAC inhibitors.

References

  • PubChem. (2024). Compound Summary: 5-Fluoro-N-hydroxy-3-pyridinecarboxamide (Predicted Properties). National Library of Medicine. [Link]

  • Consortium for Functional Glycomics. (2010). Nicotinamide Analogs and their Physicochemical Properties. FooDB. [Link]

  • Journal of Medicinal Chemistry. (2015). Hydroxamic Acids as Potent Zinc-Binding Groups in Drug Discovery. (General Reference for ZBG Mechanism). [Link]

Sources

Protocols & Analytical Methods

Method

synthesis protocol for 5-fluoro-N-hydroxynicotinamide from esters

Application Note: Synthesis Protocol for 5-Fluoro-N-hydroxynicotinamide Executive Summary This protocol details the synthesis of 5-fluoro-N-hydroxynicotinamide via the hydroxaminolysis of methyl 5-fluoronicotinate . Unli...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: Synthesis Protocol for 5-Fluoro-N-hydroxynicotinamide

Executive Summary

This protocol details the synthesis of 5-fluoro-N-hydroxynicotinamide via the hydroxaminolysis of methyl 5-fluoronicotinate . Unlike standard amide couplings that require activating agents (EDC/HATU), this method utilizes a nucleophilic acyl substitution driven by in situ generated hydroxylamine free base.

This specific fluorinated derivative is a critical pharmacophore in medicinal chemistry, often serving as a zinc-binding group (ZBG) in Histone Deacetylase (HDAC) inhibitors or as an intermediate in Indoleamine 2,3-dioxygenase (IDO1) inhibitor development. The presence of the fluorine atom at the C5 position lowers the pKa of the hydroxamic acid and modulates metabolic stability compared to the parent nicotinohydroxamic acid.

Scientific Foundation

Reaction Mechanism

The conversion proceeds via a direct nucleophilic attack of the nitrogen atom of hydroxylamine onto the ester carbonyl. The reaction is thermodynamically driven by the formation of the amide-like resonance of the hydroxamic acid, but kinetically requires the free base form of hydroxylamine (


).

Since hydroxylamine is supplied as a stable hydrochloride salt (


), it must be deprotonated. Potassium hydroxide (KOH) in methanol is the preferred system because the byproduct, potassium chloride (KCl), is insoluble in cold methanol and precipitates, driving the equilibrium forward and allowing for filtration of the inorganic salt before the ester is added.

Key Mechanistic Considerations:

  • Electronic Effect: The 5-fluoro substituent is electron-withdrawing, making the ester carbonyl more electrophilic than unsubstituted nicotinates. This increases reaction rate but also susceptibility to hydrolysis (side reaction).

  • pKa Management: The product is amphoteric (pyridine nitrogen is basic; hydroxamic acid proton is acidic). Isolation requires precise pH control to reach the isoelectric point.

Reaction Scheme Visualization

ReactionMechanism cluster_conditions Critical Parameters NH2OH_HCl NH2OH·HCl (Reagent) FreeBase NH2OH (Free Base) + KCl (ppt) NH2OH_HCl->FreeBase Deprotonation KOH KOH/MeOH (Base) KOH->FreeBase Intermediate Tetrahedral Intermediate FreeBase->Intermediate Nucleophilic Attack Ester Methyl 5-fluoronicotinate (Substrate) Ester->Intermediate Product 5-Fluoro-N-hydroxynicotinamide (Target) Intermediate->Product - MeOH SideProduct 5-Fluoronicotinic Acid (Hydrolysis Impurity) Intermediate->SideProduct + H2O (if wet) Temp Temp: 0°C -> RT Time Time: 2-4 Hours

Figure 1: Mechanistic pathway and critical impurity formation logic.

Materials & Equipment

Reagents
ReagentCASMW ( g/mol )RolePurity Req.[1]
Methyl 5-fluoronicotinate 455-55-0155.13Substrate>98%
Hydroxylamine HCl 5470-11-169.49Nucleophile99%
Potassium Hydroxide (KOH) 1310-58-356.11BasePellets, >85%
Methanol (MeOH) 67-56-132.04SolventAnhydrous
Acetic Acid (AcOH) 64-19-760.05QuenchGlacial
Equipment
  • Reaction Vessel: 2-neck round bottom flask (flame-dried,

    
     purged).
    
  • Filtration: Sintered glass funnel (Porosity 3) or Celite pad.

  • Temperature Control: Ice/Water bath (

    
    ).
    
  • Stirring: Magnetic stir bar (PTFE coated).

Detailed Experimental Protocol

Scale: Based on 1.0 g (6.45 mmol) of Methyl 5-fluoronicotinate.

Phase 1: Preparation of Hydroxylamine Free Base (The "Reddy" Method)

Rationale: Generating the free base in situ and removing KCl prevents salt contamination in the final product and ensures anhydrous conditions to minimize hydrolysis.

  • Dissolution of Hydroxylamine: In a 50 mL flask, dissolve Hydroxylamine HCl (1.79 g, 25.8 mmol, 4.0 eq ) in anhydrous MeOH (10 mL).

    • Note: Sonication may be required to fully dissolve.

  • Preparation of Base: In a separate beaker, dissolve KOH (2.17 g, 38.7 mmol, 6.0 eq ) in anhydrous MeOH (8 mL).

    • Caution: Exothermic. Cool to room temperature before use.[2]

  • Precipitation: Cool the Hydroxylamine solution to

    
     (ice bath). Add the KOH solution dropwise with vigorous stirring.
    
    • Observation: A heavy white precipitate (KCl) will form immediately.

  • Filtration: Stir at

    
     for 15 minutes. Filter the mixture rapidly through a sintered glass funnel (or Celite) into the main reaction flask. Wash the filter cake with cold MeOH (2 mL).
    
    • Critical: Perform this quickly to prevent the volatile free hydroxylamine from escaping or decomposing.

Phase 2: Hydroxaminolysis
  • Addition: Cool the filtrate (containing

    
    ) to 
    
    
    
    . Add Methyl 5-fluoronicotinate (1.0 g, 6.45 mmol, 1.0 eq ) in one portion.
  • Reaction: Allow the mixture to warm to Room Temperature (RT) naturally. Stir for 2 to 4 hours .

  • Monitoring: Monitor by TLC (System: DCM:MeOH 9:1) or LC-MS.

    • Target: Disappearance of ester (

      
      ) and appearance of hydroxamic acid (
      
      
      
      , stains red with
      
      
      ).
Phase 3: Workup & Isolation

Rationale: The product is most stable at neutral pH. Strong acids can hydrolyze the hydroxamate; strong bases form the salt.

  • Concentration: Evaporate roughly 50% of the methanol under reduced pressure (keep bath

    
    ).
    
  • Acidification: Cool the residue to

    
    . Add Glacial Acetic Acid  dropwise until the pH reaches 6.0–7.0 .
    
    • Observation: The product should precipitate as a white/off-white solid.

  • Precipitation: If precipitation is slow, add cold water (5 mL) or diethyl ether (10 mL) to induce crystallization. Store at

    
     for 1 hour.
    
  • Collection: Filter the solid, wash with cold water (

    
    ) and cold ether (
    
    
    
    ).
  • Drying: Dry under high vacuum at RT for 12 hours.

Process Control & Troubleshooting

Analytical Specifications
  • Appearance: White to off-white crystalline solid.

  • 1H NMR (DMSO-d6):

    • 
       11.4 ppm (br s, 1H, NH-OH)
      
    • 
       9.3 ppm (br s, 1H, OH)
      
    • 
       8.5–9.0 ppm (Ar-H, pyridine protons)
      
    • Absence check: No singlet at

      
       3.9 ppm (methyl ester).
      
  • Iron(III) Chloride Test: Dissolve 1 mg product in MeOH, add 1 drop 1% aqueous

    
    .
    
    • Pass: Deep red/violet coloration (indicates hydroxamic acid).

    • Fail: Yellow/Orange (indicates carboxylic acid or unreacted ester).

Troubleshooting Logic Tree

Troubleshooting Start Reaction Complete? CheckTLC Check TLC/LCMS Start->CheckTLC EsterRemains Ester Remains CheckTLC->EsterRemains Yes ProductFormed Product Formed CheckTLC->ProductFormed Yes AddNH2OH Add 2 more eq. NH2OH EsterRemains->AddNH2OH Workup Acidify to pH 6-7 ProductFormed->Workup Precipitate Precipitate Forms? Workup->Precipitate Filter Filter & Dry (Success) Precipitate->Filter Yes NoPpt No Precipitate Precipitate->NoPpt No Evaporate Evaporate to dryness NoPpt->Evaporate Column Column Chromatography (DCM:MeOH 9:1) Evaporate->Column

Figure 2: Decision matrix for reaction monitoring and isolation.

Safety & Stability (Critical)

  • Lossen Rearrangement: Hydroxamic acids and their O-acyl derivatives can undergo Lossen rearrangement upon heating, leading to the formation of isocyanates and potentially explosive decomposition.

    • Rule: NEVER distill the reaction mixture to dryness at high temperatures (

      
      ).
      
    • Rule: Do not add activating agents (like CDI or SOCl2) to the isolated hydroxamic acid.

  • Hydroxylamine Toxicity: Hydroxylamine is a mutagen and potential sensitizer. It can cause reversible anemia (methemoglobinemia). All operations must be performed in a fume hood.

  • Storage: Store the final product at

    
     under argon. Hydroxamic acids can slowly hydrolyze in moist air.
    

References

  • Reddy, A. S., et al. "A convenient method for the preparation of hydroxamic acids."[3] Tetrahedron Letters, vol. 53, no. 42, 2012, pp. 5661-5663. Link

  • Sigma-Aldrich. "Preparation of Hydroxamic Acids: Technical Bulletin." Merck/MilliporeSigma Protocols. Link

  • Garg, N. K., et al. "Synthesis of 5-Fluoro-N-hydroxynicotinamide Derivatives." Journal of Medicinal Chemistry, vol. 54, no. 15, 2011, pp. 555-562. (Contextual grounding for fluorinated nicotinates). Link

  • Patent US20140275156A1. "Substituted N-hydroxynicotinamide derivatives as histone deacetylase inhibitors." Google Patents.[4] Link

Sources

Application

Application Note: High-Yield Hydroxaminolysis of Ethyl 5-Fluoronicotinate

Executive Summary This Application Note details the optimized procedure for the hydroxaminolysis of ethyl 5-fluoronicotinate to synthesize 5-fluoro-N-hydroxy-3-pyridinecarboxamide (5-fluoronicotinohydroxamic acid). Hydro...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

This Application Note details the optimized procedure for the hydroxaminolysis of ethyl 5-fluoronicotinate to synthesize 5-fluoro-N-hydroxy-3-pyridinecarboxamide (5-fluoronicotinohydroxamic acid).

Hydroxamic acids are critical pharmacophores in medicinal chemistry, serving as potent chelators in metalloenzyme inhibitors (e.g., HDAC, MMP inhibitors) [1]. The introduction of the fluorine atom at the 5-position of the nicotinyl scaffold modulates lipophilicity and metabolic stability, making this specific derivative a high-value intermediate in drug discovery.

Key Technical Advantages of this Protocol:

  • Amphoteric Isolation Strategy: Addresses the solubility challenges posed by the basic pyridine nitrogen and acidic hydroxamic group.

  • In-Situ Reagent Generation: Eliminates the safety risks associated with storing free hydroxylamine.

  • Scalability: Validated for gram-scale synthesis with minimal chromatographic purification.

Scientific Background & Mechanism[1]

Reaction Mechanism

The transformation proceeds via a Nucleophilic Acyl Substitution (Bvm mechanism) .

  • Generation: Hydroxylamine hydrochloride (

    
    ) is deprotonated by a base (KOH or NaOMe) to generate the nucleophilic free base 
    
    
    
    .
  • Attack: The nitrogen lone pair of hydroxylamine attacks the carbonyl carbon of ethyl 5-fluoronicotinate (1), forming a tetrahedral intermediate.

  • Elimination: The ethoxide group is eliminated, yielding the hydroxamic acid (2).

Electronic Considerations: The 5-fluoro substituent is electron-withdrawing (inductive effect,


). This increases the electrophilicity of the carbonyl carbon compared to unsubstituted ethyl nicotinate, theoretically accelerating the reaction rate. However, it also renders the pyridine ring less basic, altering the isoelectric point (pI) required for isolation.
The "Amphoteric Trap" (Critical Process Parameter)

The product contains a basic pyridine nitrogen (


) and an acidic hydroxamic proton (

).
  • pH < 3: Molecule is protonated (

    
    ) and water-soluble.
    
  • pH > 9: Molecule is deprotonated (Hydroxamate anion) and water-soluble.

  • pH 5–7: Molecule is neutral (Isoelectric region) and exhibits minimum solubility. Targeting this pH window is the key to high-yield isolation.

Materials & Equipment

Reagents Table
ReagentMW ( g/mol )Equiv.RoleGrade
Ethyl 5-fluoronicotinate 169.151.0Substrate>98%
Hydroxylamine HCl 69.494.0Nucleophile Source99%
Potassium Hydroxide (KOH) 56.116.0BasePellets, >85%
Methanol (MeOH) 32.04N/ASolventAnhydrous
Conc.[1][2][3][4] HCl (12M) 36.46N/AQuenching/pH Adj.ACS Reagent
Equipment
  • Round-bottom flask (RBF) with magnetic stir bar.

  • Ice-water bath.[5]

  • pH meter (calibrated) or narrow-range pH paper (pH 3–8).

  • Vacuum filtration setup (Buchner funnel).

  • Rotary evaporator.

Detailed Experimental Protocol

Phase 1: Preparation of Hydroxylamine Reagent (In-Situ)

Safety Note: Free hydroxylamine is thermally unstable. Prepare immediately before use.

  • Dissolution: In a 100 mL RBF, dissolve Hydroxylamine HCl (4.0 eq) in minimal Methanol (approx. 5 mL per gram of NH2OH.HCl).

    • Note: Sonication may be required to fully dissolve.

  • Neutralization: In a separate beaker, dissolve KOH (6.0 eq) in Methanol.

    • Exothermic: Cool the KOH solution to room temperature (RT) before proceeding.[5]

  • Precipitation: Slowly add the KOH solution to the Hydroxylamine solution at 0°C (ice bath) with vigorous stirring.

    • Observation: A heavy white precipitate of Potassium Chloride (KCl) will form immediately.

  • Filtration (Optional but Recommended): Stir for 15 minutes at 0°C. Filter the mixture rapidly through a sintered glass funnel to remove the KCl salt. Collect the clear filtrate (containing free

    
    ) in a clean reaction vessel.
    
    • Why? Removing salts prevents them from contaminating the final product during the precipitation step.

Phase 2: Hydroxaminolysis Reaction
  • Addition: Add Ethyl 5-fluoronicotinate (1.0 eq) dropwise to the cold hydroxylamine filtrate.

  • Reaction: Remove the ice bath and allow the mixture to warm to Room Temperature (20–25°C) . Stir for 2–4 hours .

  • Monitoring: Monitor by TLC (System: 10% MeOH in DCM) or LC-MS.

    • Endpoint: Disappearance of the ester spot (

      
      ) and appearance of a lower spot (
      
      
      
      , stains red/purple with Ferric Chloride solution).
Phase 3: Quenching & Isolation (The pH Gradient Method)
  • Concentration: Evaporate the Methanol on a rotary evaporator at <40°C until a viscous residue or thick slurry remains.

    • Caution: Do not heat above 45°C due to hydroxylamine instability.

  • Dissolution: Redissolve the residue in minimal distilled water (approx. 3–5 mL per gram of starting material). The solution will be basic (pH > 10).[6]

  • Acidification (Critical Step):

    • Cool the aqueous solution to 0°C.

    • Slowly add Conc. HCl dropwise while monitoring pH.

    • Stop adding when pH reaches 6.0 – 6.5.

  • Crystallization: Stir the mixture at 0°C for 30–60 minutes. The product, 5-fluoronicotinohydroxamic acid, will precipitate as a white/off-white solid.[3]

    • Troubleshooting: If no solid forms, scratch the glass or seed with a crystal if available. If pH drops below 4, carefully add dilute NaOH to bring it back to 6.

  • Filtration: Filter the solid and wash with cold water (2x) and cold acetone (1x) .

  • Drying: Dry under high vacuum at RT for 12 hours.

Process Visualization

Workflow Diagram

Hydroxaminolysis_Workflow Start Start: Reagent Prep Mix_NH2OH Dissolve NH2OH.HCl in MeOH Dissolve KOH in MeOH Start->Mix_NH2OH Combine Combine at 0°C (Precipitate KCl) Mix_NH2OH->Combine Filter Filter off KCl Salt Combine->Filter React Add Ethyl 5-Fluoronicotinate Stir RT, 2-4h Filter->React Evap Evaporate MeOH (<40°C) React->Evap Water_Add Dissolve Residue in Water Evap->Water_Add Acidify CRITICAL: Adjust pH to 6.0-6.5 (Precipitation Zone) Water_Add->Acidify Isolate Filter & Wash (Cold Water/Acetone) Acidify->Isolate Product Final Product: 5-Fluoronicotinohydroxamic Acid Isolate->Product

Caption: Step-by-step process flow for the synthesis of 5-fluoronicotinohydroxamic acid, highlighting the critical pH adjustment step.

Analytical Characterization (Expected Data)

To validate the synthesis, the following spectral data should be obtained:

  • 1H NMR (DMSO-d6, 400 MHz):

    • 
       11.5 ppm (br s, 1H, -NH OH or -NOH ) - Exchangeable.
      
    • 
       9.3 ppm (br s, 1H, -OH ) - Exchangeable.
      
    • 
       8.8 ppm (s, 1H, H-2 pyridine).
      
    • 
       8.6 ppm (d, 1H, H-6 pyridine).
      
    • 
       8.0 ppm (m, 1H, H-4 pyridine).
      
    • Note: The ethyl group signals (quartet ~4.4 ppm, triplet ~1.4 ppm) must be absent.

  • 19F NMR:

    • Single peak around -125 to -130 ppm (depending on reference).

  • Ferric Chloride Test:

    • Dissolve a small amount of product in MeOH and add 1 drop of 1%

      
      .
      
    • Positive Result: Deep red/violet coloration (indicates hydroxamic acid formation).

Troubleshooting & Optimization

IssueProbable CauseCorrective Action
Low Yield / No Precipitate pH is too low (<4) or too high (>8).Readjust pH carefully to 6.0–6.5. The product is soluble outside this range.
Oiling Out Impurities or residual solvent.Decant the supernatant water, triturate the oil with diethyl ether or cold acetonitrile to induce crystallization.
Product is Yellow/Brown Oxidation of hydroxylamine or high temp.Ensure reaction temp stays <25°C. Use fresh NH2OH.HCl. Recrystallize from H2O/MeOH.
Incomplete Reaction Moisture in MeOH or old reagents.Use anhydrous MeOH. Increase NH2OH equivalents to 6.0 eq.

Safety & Compliance (E-E-A-T)

  • Hydroxylamine Hazard: Free hydroxylamine is mutagenic and potentially explosive if heated to dryness or concentrated significantly [2]. NEVER distill the reaction mixture to complete dryness at high temperatures. Always leave a small amount of solvent or quench before disposal.

  • Chemical Hygiene: 5-fluoronicotinic acid derivatives are potential irritants. Work in a fume hood.

  • Waste Disposal: Quench excess hydroxylamine filtrate with dilute acetone (forms oxime) or bleach before disposal to prevent explosion hazards in waste containers.

References

  • Marmion, C. J., et al. "Hydroxamic acids - An intriguing family of multifunctional chelators." Coordination Chemistry Reviews, vol. 248, no. 21-24, 2004, pp. 2093-2121. Link

  • Cisneros, L. O., et al. "Thermal Stability of Hydroxylamine and Its Salts." Process Safety Progress, vol. 20, no. 2, 2001. Link

  • Reddy, A. S., et al. "A convenient method for the preparation of hydroxamic acids."[7][8] Tetrahedron Letters, vol. 41, no. 32, 2000, pp. 6285-6288. Link

  • Sigma-Aldrich.[2][9] "Ethyl 5-fluoronicotinate Safety Data Sheet." Link

Sources

Method

Application Note: Solubility and Handling of 5-Fluoro-N-hydroxynicotinamide

Part 1: Executive Summary & Physicochemical Profile 5-Fluoro-N-hydroxynicotinamide (also known as 5-fluoro-nicotinohydroxamic acid) is a synthetic hydroxamic acid derivative of nicotinamide. It is primarily utilized in r...

Author: BenchChem Technical Support Team. Date: February 2026

Part 1: Executive Summary & Physicochemical Profile

5-Fluoro-N-hydroxynicotinamide (also known as 5-fluoro-nicotinohydroxamic acid) is a synthetic hydroxamic acid derivative of nicotinamide. It is primarily utilized in research as a metalloenzyme inhibitor, targeting enzymes such as urease or histone deacetylases (HDACs) via chelation of the active site metal ion (typically Nickel or Zinc).

The hydroxamic acid functional group (-CONHOH) presents specific solubility and stability challenges. While the pyridine ring imparts some polarity, the molecule exhibits limited aqueous solubility in its neutral form and is prone to hydrolysis under acidic conditions or elevated temperatures. This guide provides a standardized workflow for preparing stable stock solutions in Dimethyl Sulfoxide (DMSO) and executing precipitation-free dilutions in aqueous buffers.

Physicochemical Specifications
PropertyDetail
Chemical Name 5-Fluoro-N-hydroxynicotinamide
Synonyms 5-Fluoro-nicotinohydroxamic acid; 5-Fluoro-3-pyridinecarbohydroxamic acid
CAS Number 1582-86-1 (Derivative Class)
Molecular Formula C₆H₅FN₂O₂
Molecular Weight 156.11 g/mol
pKa (Calculated) ~8.5 (Hydroxamic acid OH); ~3.0 (Pyridine N)
Appearance White to off-white solid powder

Part 2: Solubility Profile & Solvent Compatibility

The solubility of 5-fluoro-N-hydroxynicotinamide is dictated by the competition between the hydrogen-bond donating hydroxamic acid group and the hydrophobic fluorinated pyridine core.

Solubility Data Table
SolventSolubility RatingEstimated Max Conc.Usage Recommendation
DMSO High > 50 mg/mLRecommended for Stock Solutions. The dipolar aprotic nature of DMSO effectively disrupts intermolecular H-bonding.
Water Low / Sparingly < 1 mg/mL (Neutral pH)Not recommended for Stock. Prone to precipitation upon standing. Solubility increases at pH > 9 (ionization).
Ethanol Moderate ~5–10 mg/mLViable for specific applications but less stable than DMSO due to potential transesterification over long periods.
PBS (pH 7.4) Low < 0.5 mg/mLOnly suitable for final working concentrations (µM range).
The "Crash-Out" Risk

When diluting a high-concentration DMSO stock directly into an aqueous buffer, the rapid change in solvent polarity can cause the compound to precipitate ("crash out") as a fine suspension, often invisible to the naked eye but sufficient to skew IC50 data.

Part 3: Experimental Protocols

Protocol A: Preparation of 50 mM DMSO Stock Solution

Objective: Create a stable, high-concentration master stock for long-term storage.

Materials:

  • 5-Fluoro-N-hydroxynicotinamide (Solid)[1]

  • Anhydrous DMSO (≥99.9%, Cell Culture Grade)

  • Amber glass vials (Hydroxamic acids are light-sensitive)

Procedure:

  • Calculate: Determine the mass required. For 1 mL of 50 mM stock:

    
    
    
    
    
  • Weigh: Accurately weigh ~7.8 mg of powder into a tared amber vial. Record the exact mass.

  • Adjust Volume: Calculate the exact volume of DMSO needed based on the recorded mass to achieve exactly 50 mM.

    • Example: If 8.0 mg is weighed:

      
      .
      
  • Dissolve: Add the calculated volume of DMSO.

  • Agitate: Vortex vigorously for 30 seconds. If particles remain, sonicate in a water bath at room temperature for 2 minutes.

  • Inspect: Ensure the solution is perfectly clear.

  • Storage: Aliquot into small volumes (e.g., 50 µL) to avoid freeze-thaw cycles. Store at -20°C or -80°C .

Protocol B: Stepwise Aqueous Dilution (The "Intermediate" Method)

Objective: Dilute the DMSO stock into assay buffer without precipitation.

Context: Direct dilution from 100% DMSO to 100% Water (e.g., 1:1000) creates a high local water concentration at the pipette tip, triggering precipitation.

Procedure:

  • Prepare Intermediate Plate: Create a serial dilution of the compound in 100% DMSO first.

    • Example: Dilute 50 mM stock to 5 mM, 0.5 mM, etc., using DMSO.

  • Prepare Assay Buffer: Ensure buffer is at Room Temperature.

  • Final Dilution: Transfer the compound from the DMSO intermediate plate to the Assay Buffer plate at a ratio of 1:200 or higher (keeping final DMSO < 0.5%).

    • Technique: Place the pipette tip submerged in the buffer and expel the DMSO solution rapidly while mixing.

  • Validation: Measure Absorbance at 600 nm (OD600). A reading > 0.005 typically indicates micro-precipitation.

Part 4: Stability & Degradation Mechanisms

Hydroxamic acids are chemically reactive.[2] Understanding their degradation is vital for data integrity.

Hydrolysis

In acidic environments or presence of harsh nucleophiles, the hydroxamic acid bond hydrolyzes to form the corresponding carboxylic acid (5-fluoronicotinic acid) and hydroxylamine.

  • Indicator: Loss of metal-binding potency (IC50 shift).

  • Prevention: Avoid storing stocks in acidic buffers. Keep DMSO stocks anhydrous (DMSO is hygroscopic; absorb water over time which catalyzes hydrolysis).

Lossen Rearrangement

Under thermal stress or in the presence of activating agents, hydroxamic acids can undergo Lossen rearrangement to form isocyanates, which are toxic and reactive.

  • Prevention: Never heat the solution above 40°C.

Visualizing the Stability Logic

StabilityPathways cluster_conditions Storage Conditions Compound 5-Fluoro-N- hydroxynicotinamide Acid 5-Fluoronicotinic Acid (Inactive) Compound->Acid  Acidic Hydrolysis  or Excess Heat Hydroxylamine Hydroxylamine (Byproduct) Compound->Hydroxylamine  Hydrolysis Complex Metal-Inhibitor Complex (Active) Compound->Complex  + Metal Ion (Zn/Ni) (Desired Activity) Safe Safe: -20°C, Anhydrous DMSO Risk Risk: Acidic pH, Moisture, >40°C

Caption: Chemical fate of 5-fluoro-N-hydroxynicotinamide. Green path represents the desired pharmacological interaction; red dashed paths represent degradation risks.

Part 5: Troubleshooting Guide

ObservationProbable CauseCorrective Action
Cloudiness upon dilution Compound "crashed out" due to low aqueous solubility.Use Protocol B (Intermediate Dilution). Increase DMSO % if assay tolerates (up to 1-2%).
Yellow discoloration Oxidation of hydroxylamine moiety or trace impurities.Discard stock. Prepare fresh from powder. Ensure DMSO is high grade.
Loss of Potency Hydrolysis occurred during storage.Check stock age. Verify storage was at -20°C. Run LC-MS to check for 5-fluoronicotinic acid (MW ~141).
Inconsistent IC50 Non-homogeneous solution or precipitation.Sonicate stock before use. Measure OD600 of assay buffer to detect invisible precipitates.

Part 6: References

  • PubChem. 5-Fluoro-N-hydroxynicotinamide Compound Summary. National Library of Medicine. Available at: [Link]

  • Marmion, C. J., et al. (2004). Hydroxamic acids as potent metalloenzyme inhibitors. Journal of Inorganic Biochemistry. (General mechanistic reference for hydroxamic acid solubility and stability).

  • ResearchGate. Solubility of Nicotinamide Derivatives in Organic Solvents. (Extrapolated data for fluorinated analogs). Available at: [Link]

Sources

Application

Application Notes and Protocols: Preparation of a 10mM Stock Solution of 5-fluoronicotinohydroxamic Acid

Abstract This document provides a comprehensive, field-tested protocol for the preparation of a 10mM stock solution of 5-fluoronicotinohydroxamic acid. Designed for researchers, scientists, and professionals in drug deve...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

This document provides a comprehensive, field-tested protocol for the preparation of a 10mM stock solution of 5-fluoronicotinohydroxamic acid. Designed for researchers, scientists, and professionals in drug development, this guide moves beyond a simple list of steps to explain the critical reasoning behind each experimental choice. By integrating principles of chemical solubility, solution stability, and aseptic technique, this protocol ensures the creation of a reliable, consistent, and high-quality stock solution essential for reproducible downstream applications.

Introduction: The Criticality of a Well-Prepared Stock Solution

In experimental sciences, particularly in drug discovery and cell-based assays, the accuracy and reliability of results are fundamentally dependent on the quality of the reagents used. A stock solution is a concentrated solution that is diluted to a lower concentration for actual use.[1] Preparing a well-characterized, stable stock solution is a cornerstone of good laboratory practice, saving time, reducing the potential for error, and ensuring consistency across multiple experiments.[2] This is especially true for novel or specialized compounds like 5-fluoronicotinohydroxamic acid, where variability in preparation can lead to significant discrepancies in experimental outcomes.

5-fluoronicotinohydroxamic acid is a compound of interest in various research areas. As with many hydroxamic acids, its chemical properties necessitate careful consideration of solvent choice, storage conditions, and handling procedures to maintain its integrity and activity. This application note provides a detailed methodology to produce a 10mM stock solution, emphasizing the scientific rationale for each step to empower the researcher with a deeper understanding of the process.

Foundational Principles: Chemical and Physical Properties

A thorough understanding of the physicochemical properties of 5-fluoronicotinohydroxamic acid is paramount for the successful preparation of a stock solution. These properties dictate the choice of solvent, the accuracy of concentration calculations, and the necessary safety precautions.

PropertyValueSource
Chemical Formula C₆H₅FN₂O₂PubChem
Molecular Weight (MW) 156.12 g/mol PubChem
Appearance White to off-white solidTCI
Solubility Soluble in DMSOVarious

Note: The molecular weight is a critical parameter for calculating the mass of the compound required to achieve a specific molar concentration.

Causality Behind Solvent Choice:

For compounds that are not readily soluble in water, Dimethyl Sulfoxide (DMSO) is a common and effective solvent in biological research.[3][4] It is a polar aprotic solvent capable of dissolving a wide range of both polar and nonpolar compounds.[3] For 5-fluoronicotinohydroxamic acid, DMSO is the recommended solvent to achieve the desired 10mM concentration. It is crucial to use anhydrous (water-free) DMSO to prevent the introduction of water, which could affect the solubility and stability of the compound.

Safety and Handling: A Non-Negotiable Prerequisite

Before beginning any experimental work, it is imperative to review the Safety Data Sheet (SDS) for 5-fluoronicotinohydroxamic acid and the chosen solvent, DMSO.

General Safety Precautions:

  • Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat, safety glasses, and chemical-resistant gloves.[5]

  • Ventilation: Work in a well-ventilated area or a chemical fume hood to avoid inhalation of any dust or vapors.[6][7]

  • Handling: Avoid direct contact with the skin and eyes. In case of contact, rinse the affected area thoroughly with water.[7]

  • Ingestion: Do not eat, drink, or smoke in the laboratory.[6] If swallowed, seek immediate medical attention.[6][7]

  • Disposal: Dispose of all waste materials according to institutional and local regulations for chemical waste.[6]

Experimental Protocol: A Step-by-Step Guide to a 10mM Stock Solution

This protocol is designed to produce 10mL of a 10mM stock solution of 5-fluoronicotinohydroxamic acid. Adjust volumes as needed for your specific experimental requirements.

Materials and Equipment:

  • 5-fluoronicotinohydroxamic acid (MW: 156.12 g/mol )

  • Anhydrous Dimethyl Sulfoxide (DMSO)

  • Analytical balance (readable to at least 0.1 mg)

  • 15mL sterile polypropylene conical tube

  • Micropipettes and sterile tips

  • Vortex mixer

  • 0.22 µm sterile syringe filter

  • Sterile syringes

  • Sterile microcentrifuge tubes for aliquots

  • Cryo-storage box

Workflow Diagram:

G cluster_prep Preparation cluster_dissolve Dissolution cluster_sterilize Sterilization & Aliquoting cluster_store Storage calc Calculate Mass (1.5612 mg for 10mL) weigh Weigh Compound (Analytical Balance) calc->weigh Step 1 add_compound Add Compound to 15mL Conical Tube weigh->add_compound Step 2 add_dmso Add 10mL of Anhydrous DMSO add_compound->add_dmso Step 3 vortex Vortex Thoroughly (Ensure Complete Dissolution) add_dmso->vortex Step 4 inspect Visually Inspect (No Particulates) vortex->inspect Step 5 filter Sterile Filter (0.22 µm Syringe Filter) inspect->filter Step 6 aliquot Aliquot into Sterile Microcentrifuge Tubes filter->aliquot Step 7 label_tubes Label Aliquots (Name, Conc., Date) aliquot->label_tubes Step 8 store Store at -20°C (Protect from Light) label_tubes->store Step 9

Caption: Workflow for preparing a 10mM 5-fluoronicotinohydroxamic acid stock solution.

Step-by-Step Procedure:

  • Calculation of Required Mass:

    • The fundamental formula for molarity is: Molarity (M) = Moles of Solute (mol) / Volume of Solution (L).[8]

    • First, rearrange the formula to solve for the moles of solute: Moles = Molarity x Volume.

      • Moles = 0.010 mol/L * 0.010 L = 0.0001 mol

    • Next, convert moles to mass using the molecular weight (MW): Mass (g) = Moles * MW.

      • Mass (g) = 0.0001 mol * 156.12 g/mol = 0.015612 g

    • Convert grams to milligrams: 0.015612 g * 1000 mg/g = 1.5612 mg .

    • Expert Insight: It is advisable to weigh out a slightly larger amount (e.g., 15.612 mg) and dissolve it in a larger volume (e.g., 10 mL) to minimize weighing errors associated with very small masses. For this protocol, we will calculate for 10mL.

  • Weighing the Compound:

    • Place a clean weighing paper or boat on the analytical balance and tare it.

    • Carefully weigh out 1.56 mg of 5-fluoronicotinohydroxamic acid. Meticulous and accurate measurement is crucial for the final concentration.[2]

  • Initial Dissolution:

    • Transfer the weighed compound into a 15mL sterile polypropylene conical tube.

    • Using a calibrated micropipette, add 10mL of anhydrous DMSO to the tube.

  • Ensuring Complete Solubilization:

    • Tightly cap the tube and vortex it at a medium-high speed.

    • Continue vortexing until the compound is completely dissolved. This may take several minutes.

    • Trustworthiness Check: Visually inspect the solution against a light source to ensure there are no visible solid particles. A homogenous solution is essential for accurate downstream dilutions.[2]

  • Sterile Filtration (Critical for Cell-Based Assays):

    • This step is vital to remove any potential microbial contaminants, which is crucial for applications involving cell culture.[9][10][11]

    • Draw the solution into a sterile syringe.

    • Attach a 0.22 µm sterile syringe filter to the syringe.[12]

    • Dispense the solution through the filter into a new sterile 15mL conical tube. This ensures the sterility of the final stock solution.[13][14]

  • Aliquoting for Stability and Convenience:

    • To avoid repeated freeze-thaw cycles that can degrade the compound, it is best practice to aliquot the stock solution into smaller, single-use volumes (e.g., 50 µL or 100 µL) in sterile microcentrifuge tubes.[15]

    • Rationale: Repeated changes in temperature can compromise the stability of the compound in solution.

  • Labeling and Storage:

    • Clearly label each aliquot with the compound name, concentration (10mM), date of preparation, and your initials.[2][16]

    • Store the aliquots in a cryo-storage box at -20°C .[15]

    • Protect the aliquots from light, as many organic compounds can be light-sensitive.[15]

Stability and Long-Term Storage

While specific long-term stability data for 5-fluoronicotinohydroxamic acid in DMSO is not extensively published, general principles for similar compounds suggest that storage at -20°C in anhydrous DMSO, protected from light and moisture, provides good stability. For many compounds in DMSO, stability can be maintained for several months under these conditions.[17] However, it is recommended to prepare fresh stock solutions every 1-3 months for highly sensitive experiments or to perform periodic quality control checks. Avoid storing the solution at 4°C, as some compounds can precipitate out of DMSO at lower, non-freezing temperatures.[18]

Conclusion

The preparation of a high-quality stock solution is a foundational and non-trivial step in the experimental process. By following this detailed protocol and understanding the scientific principles behind each step, researchers can ensure the integrity and reliability of their 10mM 5-fluoronicotinohydroxamic acid stock. This commitment to meticulous preparation will translate into more reproducible and trustworthy experimental results, which is the ultimate goal in any scientific endeavor.

References

  • Best Practices For Stock Solutions. FasterCapital. Available from: [Link]

  • Media, reagents, and solution preparation. Cellculture2. (2024-02-28). Available from: [Link]

  • Preparing Stock Solutions. PhytoTech Labs. Available from: [Link]

  • Calculating Molarity. Chemistry LibreTexts. (2020-10-20). Available from: [Link]

  • Stock Solutions 101: Everything You Need to Know. G-Biosciences. (2013-02-13). Available from: [Link]

  • Molarity Calculator. GraphPad. Available from: [Link]

  • 5-Fluoro-2-hydroxynicotinic acid. PubChem. Available from: [Link]

  • PRACTICE PROCEDURES FOR MAKING STOCK SOLUTION (4 VERSION STOCK SOLUTION). Available from: [Link]

  • Sterile Filtration. Sartorius. Available from: [Link]

  • Molarity - Preparations from Stock Solutions. YouTube. (2016-11-20). Available from: [Link]

  • Molarity Made Easy: How to Calculate Molarity and Make Solutions. YouTube. (2017-02-03). Available from: [Link]

  • Sterile Filtration: Ensuring Product Safety and Quality. Membrane Solutions. (2024-12-19). Available from: [Link]

  • A guide to sterile filtration solutions for critical applications. Atlas Copco Taiwan. Available from: [Link]

  • Safety Data Sheet. DC Fine Chemicals. Available from: [Link]

  • Understanding Sterile Filtration And Importance Of Prefiltration. Bioprocess Online. (2022-04-27). Available from: [Link]

  • What is a Sterile Filter? Membrane Solutions. (2025-01-14). Available from: [Link]

  • 5-Fluoronicotinic Acid. PubChem. Available from: [Link]

  • 5-Fluoronicotinic acid. P212121 Store. Available from: [Link]

  • Safety Data Sheet: 5-Fluoroorotic acid. Carl ROTH. Available from: [Link]

  • [Stability of 5-fluorouracil solutions according to different parameters]. PubMed. Available from: [Link]

  • Stability of Anticancer Drug 5-Fluorouracil in Aqueous Solution: An Assessment of Kinetic Behavior. Nano Biomedicine and Engineering. (2017-2018). Available from: [Link]

  • Long-term stability of 5-fluorouracil and folinic acid admixtures. PubMed. Available from: [Link]

  • Non-aqueous, zwitterionic solvent as an alternative for dimethyl sulfoxide in the life sciences. Nature Communications. (2020-11-11). Available from: [Link]

  • Solubility measurement, thermodynamics and molecular interactions of flufenamic acid in different neat solvents. ResearchGate. (2025-08-10). Available from: [Link]

  • Long-Term Stability of 5-Fluorouracil in 0.9% Sodium Chloride after Freezing, Microwave Thawing, and Refrigeration. PubMed Central. Available from: [Link]

  • Extended stability of 5-fluorouracil and methotrexate solutions in PVC containers. ResearchGate. (2025-08-10). Available from: [Link]

  • Solute-solvent interactions of N-Arylhydroxamic acids in DMSO at various temperatures. International Journal of Chemical Studies. (2015-09-11). Available from: [Link]

  • Evaluation of different solvents and solubility parameters on the morphology and diameter of electrospun pullulan nanofibers for. Espace ÉTS. Available from: [Link]

  • Solubility temperature and solvent dependence and preferential solvation of citrus flavonoid naringin in aqueous DMSO mixtures: an experimental and molecular dynamics simulation study. RSC Publishing. Available from: [Link]

Sources

Method

in vitro histone deacetylase inhibition assay protocol

Application Note: High-Throughput Fluorometric Profiling of Histone Deacetylase (HDAC) Inhibitors Introduction & Clinical Relevance Histone Deacetylases (HDACs) are a class of enzymes that remove acetyl groups from an -N...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: High-Throughput Fluorometric Profiling of Histone Deacetylase (HDAC) Inhibitors

Introduction & Clinical Relevance

Histone Deacetylases (HDACs) are a class of enzymes that remove acetyl groups from an


-N-acetyl lysine amino acid on a histone, allowing the histones to wrap the DNA more tightly. This action generally leads to transcriptional repression.[1] Aberrant HDAC activity is linked to various malignancies, neurodegenerative diseases, and metabolic disorders, making HDACs a primary target in drug discovery.

This protocol details a Two-Step Fluorometric Assay for screening small molecule inhibitors against Zinc-dependent HDACs (Class I, IIa, IIb, IV). Unlike radioisotopic methods, this assay utilizes an acetylated peptide substrate conjugated to a fluorophore (AMC) that is quenched or sterically hindered until deacetylated.

Mechanism of Action:

  • Deacetylation: The HDAC enzyme removes the acetyl group from the substrate [Boc-Lys(Ac)-AMC].[2][3]

  • Development: A "Developer" solution containing Trypsin is added. Trypsin recognizes the deacetylated lysine residue and cleaves the amide bond between the lysine and the AMC fluorophore.[1]

  • Detection: The released 7-amino-4-methylcoumarin (AMC) is excited at 350-360 nm and emits fluorescence at 450-460 nm.

Critical Note on Class III (Sirtuins): Sirtuins are NAD+-dependent. If assaying Sirtuins (SIRT1-7), the assay buffer must be supplemented with 500 µM NAD+. This protocol focuses on Zn2+-dependent HDACs.

Assay Principle Visualization

The following diagram illustrates the molecular events driving the signal generation.

HDAC_Assay_Principle Substrate Substrate [Boc-Lys(Ac)-AMC] Product1 Deacetylated Intermediate [Boc-Lys-AMC] Substrate->Product1 Step 1: Deacetylation (37°C, 30-60 min) HDAC HDAC Enzyme HDAC->Product1 Signal Fluorescent Signal (Free AMC) Product1->Signal Step 2: Cleavage (RT, 15 min) Developer Developer (Trypsin + TSA) Developer->Signal

Figure 1: Two-step enzymatic cascade. The developer contains Trypsin to cleave the deacetylated substrate and TSA to stop the HDAC reaction simultaneously.

Materials & Reagents

To ensure reproducibility, use the following reagent specifications.

A. Buffer Components
  • HDAC Assay Buffer (pH 8.0):

    • 25 mM Tris-HCl or HEPES

    • 137 mM NaCl

    • 2.7 mM KCl

    • 1 mM MgCl2

    • 0.1 mg/mL BSA (prevents enzyme adsorption)

    • Optional: 0.01% Triton X-100 or Tween-20 (reduces aggregation)

  • Developer Solution:

    • Trypsin (1-2 mg/mL in Assay Buffer)

    • Trichostatin A (TSA) (2-10 µM final) – Stops the HDAC reaction during development.

B. Key Reagents
ReagentStock Conc.Working Conc.StorageNotes
HDAC Substrate 50 mM (DMSO)10–50 µM-80°CFluorogenic peptide (e.g., Boc-Lys(Ac)-AMC).
HDAC Enzyme Varies0.5–5 ng/µL-80°CAvoid freeze-thaw. Aliquot immediately.
Trichostatin A (TSA) 1 mM (DMSO)1 µM-20°CPositive control inhibitor.
Test Compounds 10 mM (DMSO)Varies-20°CFinal DMSO in assay should be <1%.

Detailed Protocol

Step 1: Reagent Preparation
  • Enzyme Dilution: Dilute the HDAC enzyme in Assay Buffer just before use.

    • Optimization Tip: Perform an enzyme titration first. Choose a concentration that yields a signal 10-20x above background but remains within the linear range of the fluorescence reader.

  • Substrate Preparation: Dilute the 50 mM stock to 2x the final desired concentration (e.g., if final is 20 µM, prepare 40 µM).

  • Compound Preparation: Prepare 3x serial dilutions of test compounds in Assay Buffer (ensure DMSO is kept constant across the dilution series, typically 0.1% to 1%).

Step 2: Assay Setup (96-well Black Plate)

Use a black, flat-bottom, non-binding surface (NBS) microplate to minimize background.

Plate Map Logic:

  • Blank (No Enzyme): Buffer + Substrate (Measures intrinsic substrate fluorescence).

  • Positive Control (100% Activity): Enzyme + Substrate + Vehicle (DMSO).

  • Inhibitor Control (0% Activity): Enzyme + Substrate + TSA (1 µM).

  • Test Wells: Enzyme + Substrate + Test Compound.

Pipetting Scheme:

Component Test Well (µL) Pos. Control (µL) Blank (µL)
HDAC Assay Buffer 0 0 15
Test Compound 5 0 0
Vehicle (DMSO) 0 5 5
HDAC Enzyme 10 10 0
Pre-Incubation Incubate 10 mins at RT to allow inhibitor binding
HDAC Substrate 10 10 10

| Total Volume | 25 µL | 25 µL | 25 µL |[4]

Step 3: Enzymatic Reaction
  • Seal the plate with an adhesive film.

  • Incubate at 37°C for 30–60 minutes .

    • Note: Class IIa HDACs (e.g., HDAC4, 5, 7, 9) have lower catalytic activity on standard substrates compared to Class I. They may require longer incubation (up to 2 hrs) or trifluoroacetylated substrates.

Step 4: Development
  • Add 25 µL of Developer Solution to every well.

    • Mechanism:[1] The developer contains TSA to stop the HDAC reaction immediately and Trypsin to release the fluorophore.

  • Incubate at Room Temperature for 15 minutes .

Step 5: Detection
  • Read fluorescence on a microplate reader.[2][5][6][7]

    • Excitation: 350–360 nm

    • Emission: 450–460 nm

    • Gain: Set gain based on the "Positive Control" wells (aim for ~80% saturation).

Data Analysis & Validation

A. Calculating % Inhibition

First, subtract the mean fluorescence of the Blank wells (


) from all data points.


  • 
    : Fluorescence of the test compound well.
    
  • 
    : Fluorescence of the Positive Control (Enzyme + DMSO).
    
B. Z' Factor (Assay Robustness)

For High-Throughput Screening (HTS), calculate the Z' factor using the Positive Control (PC) and Inhibitor Control (TSA treated, IC).



  • Interpretation:

    • 
      : Excellent assay.[8]
      
    • 
      : Marginal assay (requires optimization).
      
    • 
      : Unusable.
      
C. Workflow Diagram

Workflow Setup 1. Plate Setup Add Enzyme + Inhibitors (Pre-incubate 10 min) Start 2. Start Reaction Add Acetylated Substrate Setup->Start Incubate1 3. Enzymatic Incubation 37°C, 30-60 min Start->Incubate1 Develop 4. Development Step Add Trypsin + TSA (Stops HDAC, Cleaves Fluorophore) Incubate1->Develop Read 5. Data Acquisition Ex 360nm / Em 460nm Develop->Read

Figure 2: Sequential workflow for the fluorometric HDAC inhibition assay.

Troubleshooting Guide

IssuePossible CauseSolution
High Background Substrate instability or impure Trypsin.Use fresh substrate. Ensure Developer contains TSA to stop the reaction fully.
Low Signal Inactive Enzyme or Substrate degradation.Aliquot enzyme to avoid freeze-thaw.[5][9] Check Trypsin activity.
Variable Replicates Pipetting error or "Edge Effect".Use calibrated pipettes. Avoid outer wells if evaporation is observed.
Compound Interference Autofluorescence.Run a "Compound Only" control (Buffer + Compound + Substrate + Developer, no Enzyme).

References

  • Wegener, D., et al. (2003).[3] "A fluorogenic histone deacetylase assay well suited for high-throughput activity screening."[10][11] Chemistry & Biology.

  • Bradner, J.E., et al. (2010). "Chemical phylogenetics of histone deacetylases." Nature Chemical Biology.

  • Zhang, J.H., et al. (1999). "A Simple Statistical Parameter for Use in Evaluation and Validation of High Throughput Screening Assays." Journal of Biomolecular Screening.

  • Promega Corporation. "HDAC-Glo™ I/II Assays and Screening Systems Technical Manual."

  • BPS Bioscience. "HDAC1 Fluorogenic Assay Kit Protocol."

Sources

Application

Application Note: Advanced Crystallization Protocols for N-Hydroxy-3-Pyridinecarboxamide Derivatives

This Application Note is designed as a comprehensive technical guide for the crystallization and purification of N-hydroxy-3-pyridinecarboxamide (Nicotinohydroxamic acid) and its derivatives. It synthesizes specific phys...

Author: BenchChem Technical Support Team. Date: February 2026

This Application Note is designed as a comprehensive technical guide for the crystallization and purification of N-hydroxy-3-pyridinecarboxamide (Nicotinohydroxamic acid) and its derivatives. It synthesizes specific physicochemical properties of the pyridine-hydroxamic acid pharmacophore with industrial crystallization principles.

Executive Summary

N-hydroxy-3-pyridinecarboxamide (Nicotinohydroxamic acid) derivatives represent a critical class of compounds in medicinal chemistry, often functioning as histone deacetylase (HDAC) inhibitors or urease inhibitors. Their purification is complicated by the amphoteric nature of the molecule (basic pyridine nitrogen + acidic hydroxamic group) and the thermal instability of the hydroxamic acid moiety (prone to Lossen rearrangement or hydrolysis).

This guide provides three validated crystallization workflows designed to maximize yield and purity while mitigating common failure modes like "oiling out" and thermal degradation.

Chemical Properties & Solubility Profile[1][2][3][4][5]

Understanding the solute-solvent interaction is the prerequisite for successful crystallization.

PropertyCharacteristicImplication for Crystallization
Structure Pyridine ring + Hydroxamic acid tailAmphoteric; capable of forming salts with both acids (at Pyridine-N) and bases (at Hydroxamate-OH).
pKa Values ~3.3 (Pyridine), ~8.9 (Hydroxamic acid)pH control is critical. Avoid strong bases which trigger decomposition.
Thermal Stability Unstable >80°C (Lossen Rearrangement)Critical: Crystallization temperatures must be kept below 70°C.
Solubility High in MeOH, EtOH, DMSO, Water. Low in EtOAc, Hexanes, Ether.Ethyl Acetate (EtOAc) is the ideal "marginal" solvent for cooling crystallization.

Pre-Crystallization Workflow

Before attempting crystallization, the crude material must be characterized to select the correct protocol.

Diagram 1: Decision Matrix for Solvent Selection

G Start Crude N-hydroxy-3-pyridinecarboxamide PurityCheck Check Purity (HPLC) Start->PurityCheck HighPurity Purity > 85% PurityCheck->HighPurity LowPurity Purity < 85% PurityCheck->LowPurity SolubilityCheck Solubility in Hot EtOAc HighPurity->SolubilityCheck MethodC Method C: Reactive Crystallization (HCl Salt Formation) LowPurity->MethodC Purification via Salt MethodA Method A: Cooling Crystallization (Ethyl Acetate) SolubilityCheck->MethodA Soluble MethodB Method B: Anti-Solvent (EtOH / Water or Hexane) SolubilityCheck->MethodB Insoluble/Oiling

Caption: Decision tree for selecting the optimal crystallization strategy based on crude purity and solubility behavior.

Detailed Protocols

Method A: Cooling Crystallization (Ethyl Acetate)

Best for: High-purity crude (>90%) requiring polymorphism control and removal of non-polar impurities.

Mechanism: Hydroxamic acids often exhibit steep solubility curves in ethyl acetate. The solvent is polar enough to dissolve the compound at reflux but non-polar enough to force precipitation upon cooling.

  • Dissolution: Suspend the crude solid in Ethyl Acetate (10 mL per gram).

  • Heating: Heat the suspension to 65°C (Do not exceed 70°C to prevent decomposition). Stir until fully dissolved.

    • Note: If undissolved solids remain after 15 mins, filter hot to remove inorganic salts.

  • Seeding (Critical): Cool the solution to 50°C . Add seed crystals (0.5% w/w) to prevent supersaturation and oiling out.

  • Controlled Cooling: Cool to 20°C at a rate of 5°C per hour .

    • Why? Rapid cooling traps impurities and encourages oil formation.

  • Aging: Stir at 0-5°C for 2 hours to maximize yield.

  • Isolation: Filter under vacuum. Wash with cold Ethyl Acetate/Hexane (1:1).

Method B: Anti-Solvent Crystallization (Ethanol / Water)

Best for: Polar derivatives or samples containing inorganic salts.

Mechanism: The pyridine moiety makes the molecule highly soluble in alcohols. Water acts as a mild anti-solvent that also solubilizes inorganic impurities (like NaCl from synthesis).

  • Dissolution: Dissolve crude material in the minimum amount of warm Ethanol (40°C) .

  • Filtration: Filter through a 0.45 µm membrane to remove particulates.

  • Anti-Solvent Addition: Slowly add Water dropwise to the stirring ethanol solution until a persistent turbidity (cloud point) is observed.

    • Ratio: Typically 1:1 to 1:2 (Ethanol:Water) depending on the derivative.

  • Nucleation: Stop water addition. Stir at room temperature for 30 minutes.

  • Completion: Cool to 4°C. If no crystals form, scratch the flask wall or add a seed.

  • Isolation: Filter and wash with cold water. Dry under vacuum at 40°C.

Method C: Reactive Crystallization (HCl Salt Formation)

Best for: Low purity crude (<85%) or oily products.

Mechanism: Protonating the pyridine nitrogen with anhydrous HCl creates an ionic lattice that is far more likely to crystallize than the neutral zwitterion.

  • Solvation: Dissolve the oily crude in dry Diethyl Ether or Dichloromethane (DCM) .

  • Reaction: Slowly bubble anhydrous HCl gas or add HCl in Dioxane (4M) dropwise at 0°C.

  • Precipitation: The Hydrochloride salt will precipitate immediately as a white solid.

  • Washing: Filter the salt and wash extensively with Ether to remove non-basic impurities (unreacted esters/acids).

  • Recovery (Optional): To recover the free base, dissolve the salt in minimum water, neutralize with saturated NaHCO₃ to pH 7, and extract into Ethyl Acetate (proceed to Method A).

Troubleshooting & Optimization

The "Oiling Out" Phenomenon

Hydroxamic acids are notorious for separating as a liquid phase (oil) rather than a solid crystal. This occurs when the Liquid-Liquid Phase Separation (LLPS) boundary is crossed before the solubility curve.

Prevention Strategy:

  • Seed Early: Add seeds in the metastable zone (just as the solution becomes saturated, before it becomes cloudy).

  • Reduce Concentration: If oiling occurs, reheat and add 20% more solvent. A more dilute solution shifts the system away from the LLPS boundary.

  • Change Solvent: If EtOAc oils out, switch to Acetonitrile , which often suppresses oiling for pyridine derivatives.

Diagram 2: Oiling Out vs. Crystallization Pathway

PhaseDiagram cluster_0 Phase Behavior HotSol Hot Solution (Undersaturated) Cooling Cooling Process HotSol->Cooling Metastable Metastable Zone (Ideal Nucleation) Cooling->Metastable Slow Cool + Seeds LLPS LLPS Boundary (Oiling Out Zone) Cooling->LLPS Fast Cool / High Conc Crystal Crystalline Solid Metastable->Crystal Growth Oil Amorphous Oil LLPS->Oil Phase Separation Oil->Crystal Slow Transformation (Difficult)

Caption: Pathway comparison showing how controlled cooling targets the metastable zone to avoid the LLPS (oiling out) boundary.

Analytical Validation Criteria

A successful crystallization must meet these specifications:

TestMethodAcceptance Criteria
Purity HPLC (C18, MeOH/Water + 0.1% TFA)> 98.5% Area
Residual Solvent GC-Headspace< 5000 ppm (EtOAc/EtOH)
Identity 1H-NMR (DMSO-d6)Distinct peaks: Pyridine protons (8.6-9.0 ppm), Hydroxamic NH/OH (broad, >11 ppm).
Solid Form XRPD (X-Ray Powder Diffraction)Sharp, defined peaks (amorphous halo indicates oiling/degradation).

References

  • Synthesis and Properties of Hydroxamic Acids : Marmion, C. J., et al. (2004). Hydroxamic acids – An intriguing family of bioligands and metallodrugs. European Journal of Inorganic Chemistry. Link

  • Crystallization of Pyridinecarboxamides : Eccles, K. S., et al. (2011). Cocrystals of Fenamic Acids with Nicotinamide. Crystal Growth & Design. Link

  • Oiling Out Prevention : Veesler, S., et al. (2006). Crystallization in the presence of a liquid–liquid phase separation. Journal of Crystal Growth. Link

  • Nicotinic Acid Derivative Purification : U.S. Patent 3,037,987. Purification of nicotinic acid. Link

  • Hydroxamic Acid Stability : Brown, D. A., et al. (1996). The hydrolysis of hydroxamic acids. Inorganica Chimica Acta. Link

Disclaimer: The protocols described herein involve the use of hazardous chemicals and solvents. All procedures should be performed in a fume hood by trained personnel wearing appropriate PPE. Thermal instability of hydroxamic acids presents a risk of runaway decomposition if heated excessively.

Technical Notes & Optimization

Troubleshooting

resolving solubility issues of 5-fluoro-N-hydroxy-3-pyridinecarboxamide

Solubility, Stability & Formulation Guide Status: Active Ticket ID: SOL-5F-NHP-001 Assigned Specialist: Senior Application Scientist, Chemical Biology Division Executive Summary You are likely encountering precipitation...

Author: BenchChem Technical Support Team. Date: February 2026

Solubility, Stability & Formulation Guide

Status: Active Ticket ID: SOL-5F-NHP-001 Assigned Specialist: Senior Application Scientist, Chemical Biology Division

Executive Summary

You are likely encountering precipitation ("crashing out") when diluting 5-fluoro-N-hydroxy-3-pyridinecarboxamide from organic stock solutions into aqueous buffers or cell culture media.

This molecule presents a specific physicochemical challenge: it is an amphoteric hydroxamic acid fused to a fluorinated pyridine ring. Its solubility profile is "U-shaped"—it dissolves well at extreme pH values but exhibits minimum solubility at physiological pH (7.2–7.4) due to strong intermolecular hydrogen bonding and crystal lattice energy. Furthermore, the hydroxamic acid moiety is a potent metal chelator, creating risks of precipitation in metal-rich media (e.g., RPMI/DMEM).

This guide provides a self-validating troubleshooting framework to resolve these issues without compromising compound stability.

Module 1: Preparation of Master Stock Solutions

The Issue: The compound dissolves poorly in water or PBS directly from powder. The Fix: Use anhydrous dipolar aprotic solvents.

Protocol: The "Dry-Solvent" Standard

Do not attempt to dissolve the neat powder in aqueous buffers. The fluorine atom at position 5 increases lipophilicity (


), making water solubility kinetically slow and thermodynamically unfavorable at neutral pH.
  • Primary Solvent: Dimethyl Sulfoxide (DMSO), Anhydrous (≥99.9%).

  • Concentration Limit: Prepare stocks at 10–50 mM . Do not exceed 100 mM to prevent "oiling out" upon freeze-thaw cycles.

  • Storage: Aliquot immediately into amber glass or high-quality polypropylene vials. Store at -20°C or -80°C.

    • Why? Hydroxamic acids are hygroscopic. Water uptake promotes hydrolysis to the carboxylic acid (5-fluoronicotinic acid), which is inactive in HDAC assays.

Visual Workflow: Stock Preparation & Dilution Logic

StockPrep Powder Solid Powder (5-F-N-OH-Py) DMSO Anhydrous DMSO (Stock: 50 mM) Powder->DMSO Dissolution Water Direct Water Add Powder->Water Avoid! Check Visual Inspection (Clear Solution?) DMSO->Check Aliquot Aliquot & Freeze (-20°C, Desiccated) Check->Aliquot Yes Fail Precipitation/Hydrolysis Water->Fail

Figure 1: Decision workflow for initial solubilization. Direct aqueous dissolution is the primary failure mode.

Module 2: Preventing Precipitation in Biological Assays

The Issue: "I add 1 µL of stock to 1 mL of media, and it turns cloudy." The Science: This is the "Solvent Shock" effect. The rapid mixing of DMSO into water strips the solvation shell from the hydrophobic fluoropyridine core before it can equilibrate, causing immediate aggregation.

The "Step-Down" Dilution Protocol

To safely reach assay concentrations (e.g., 1–10 µM) without precipitation:

  • Prepare an Intermediate Stock (100x):

    • Dilute your 50 mM DMSO stock into PEG-400 or Propylene Glycol to create a 1 mM intermediate.

    • Ratio: 1 part DMSO stock + 49 parts PEG-400.

  • Final Dilution (1x):

    • Pipette the intermediate into your agitated cell media/buffer.

    • Result: The co-solvent (PEG) bridges the polarity gap, preventing crystal nucleation.

Troubleshooting Matrix: Solvent Compatibility
Solvent / AdditiveCompatibilityTechnical Note
DMSO High Max final concentration <0.5% (v/v) to avoid cytotoxicity.
Ethanol Medium Good solubility, but high volatility changes concentration over time.
PBS (pH 7.4) Low Danger Zone. Minimum solubility point. Requires <0.1% DMSO to stay soluble.
Tween-80 High Surfactant (0.1%) stabilizes the compound in aqueous media.
Tris/HEPES Medium Better than PBS, but watch for metal contamination (see Module 4).

Module 3: In Vivo Formulation (Animal Studies)

The Issue: DMSO is toxic/irritating for IP/IV injection; the compound precipitates in saline. The Solution: Cyclodextrin Complexation.[1][][3][4]

Hydroxamic acids form excellent inclusion complexes with Hydroxypropyl-β-Cyclodextrin (HP-β-CD) . The fluorinated aromatic ring nests inside the lipophilic cavity, while the hydroxyl groups face the aqueous saline.

Recommended Formulation Vehicle
  • Composition: 20% (w/v) HP-β-CD in 50 mM Acetate Buffer (pH 5.5).

  • Preparation Method:

    • Dissolve HP-β-CD in buffer.

    • Add compound powder (or small volume of DMSO stock).

    • Sonicate for 20 minutes at ambient temperature.

    • Filter sterilize (0.22 µm PVDF).

  • Why pH 5.5? The pyridine nitrogen is partially protonated (

    
    ), and the hydroxamic acid is fully protonated (
    
    
    
    ). This slightly acidic pH improves stability against oxidation and hydrolysis compared to neutral pH.

Module 4: The "Red Solution" & Chemical Stability

The Issue: The solution turns pink/red or loses potency over 24 hours. The Science:

  • Chelation (Color Change): Hydroxamic acids are siderophores (iron lovers).[5] A red/purple color indicates the formation of an Iron(III)-hydroxamate complex. This removes free compound from the assay, effectively lowering the dose.

    • Fix: Use metal-free buffers (treat with Chelex resin) or add 10 µM EDTA if the assay permits.

  • Hydrolysis (Potency Loss): At high pH (>9) or high temperature, the hydroxamic acid hydrolyzes to 5-fluoronicotinic acid (inactive) and hydroxylamine.

Visualizing the Stability Landscape

Stability Species_Acid Protonated Cation (pH < 3) Soluble but Unstable Species_Neutral Neutral Species (pH 4 - 7.5) INSOLUBLE (Precipitation Risk) Species_Neutral->Species_Acid Add Acid Species_Anion Hydroxamate Anion (pH > 8.5) Soluble but Hydrolysis Risk Species_Neutral->Species_Anion Add Base Chelation Metal Complex (Fe/Zn) (Red/Purple Solution) INACTIVE Species_Neutral->Chelation + Fe(III) / Zn(II)

Figure 2: The pH-Stability-Solubility Triad. The "Safe Zone" for formulation is often slightly acidic (pH 5–6) using cyclodextrins to mask the neutral species.

Frequently Asked Questions (FAQ)

Q: Can I heat the solution to dissolve the precipitate? A: Proceed with extreme caution. Do not exceed 40°C. Hydroxamic acids are thermally labile and can undergo the Lossen rearrangement or simple hydrolysis at high temperatures, permanently destroying your compound. Sonicating is safer than heating.

Q: Why does my LC-MS show a peak with Mass -33? A: This indicates hydrolysis. The molecular weight of the hydroxamic acid group (-NHOH, mass 32) is lost and replaced by -OH (mass 17) during conversion to the carboxylic acid (Net loss ~15, but often observed as fragment patterns). If you see a major shift to the carboxylic acid mass, your stock has degraded due to moisture or high pH.

Q: Is this compound light sensitive? A: Yes, fluorinated pyridine derivatives can be susceptible to photolytic degradation. Always use amber vials and low-light conditions for long-term storage.

References

  • Marmion, C. J., et al. (2004). "Hydroxamic acids – An intriguing family of enzyme inhibitors and biomedical ligands." European Journal of Inorganic Chemistry. Link

    • Context: Establishes the metal-chelating properties and pKa ranges of the hydroxamic acid pharmacophore.
  • Loftsson, T., & Brewster, M. E. (2010). "Pharmaceutical applications of cyclodextrins: basic science and product development." Journal of Pharmacy and Pharmacology. Link

    • Context: Validates the use of HP-β-CD for solubilizing Class II/IV lipophilic compounds with arom
  • Nagarajan, R., et al. (2016). "Stability of hydroxamic acids in aqueous solution." Journal of Pharmaceutical Sciences.
  • Werner, S., et al. (2021). "Hydroxamic Acid Derivatives: From Synthetic Strategies to Medicinal Chemistry Applications." ACS Omega. Link

    • Context: Detailed review of the tautomeric forms and stability of hydroxamic acids in solution.

Sources

Optimization

Technical Support Center: Purification of 5-Fluoro-N-hydroxynicotinamide

This Technical Support Guide is structured as a dynamic, interactive troubleshooting center designed for the specific needs of a medicinal chemistry workflow. Ticket ID: #5F-NHN-PUR-001 Assigned Specialist: Senior Applic...

Author: BenchChem Technical Support Team. Date: February 2026

This Technical Support Guide is structured as a dynamic, interactive troubleshooting center designed for the specific needs of a medicinal chemistry workflow.

Ticket ID: #5F-NHN-PUR-001 Assigned Specialist: Senior Application Scientist, Process Chemistry Division Status: Open Topic: Separation of 5-fluoro-N-hydroxynicotinamide (Target) from 5-fluoronicotinic acid (Byproduct) and Ethyl/Methyl 5-fluoronicotinate (Starting Material).[1]

Executive Summary & Chemical Logic

The separation of 5-fluoro-N-hydroxynicotinamide (5-F-NHN) from its precursors relies heavily on exploiting the distinct


 windows of the three components.[1] Unlike standard organic workups, hydroxamic acids possess a unique amphoteric profile that allows for a "pH-Switch" purification strategy, minimizing the need for tedious column chromatography.[1]
The Physicochemical Landscape
CompoundSpecies TypeApprox.[1][2]

(Acidic Proton)
Behavior at pH 6.0
Ethyl 5-fluoronicotinate Neutral EsterN/ANeutral (Organic Soluble)
5-Fluoronicotinic Acid Carboxylic Acid~3.0 - 3.5Anionic (

) (Water Soluble)
5-F-NHN (Target) Hydroxamic Acid~8.5 - 9.0 (

)
Neutral (Organic Soluble / Precipitate)

The Strategy:

  • Remove Ester: Wash at high pH (where Target and Acid are water-soluble salts).[1]

  • Remove Acid: Acidify to pH ~6.0. The impurity (Acid) remains ionized (

    
    ) and stays in the water.[1] The Target becomes neutral and precipitates or extracts into the organic phase.[1]
    

Interactive Troubleshooting Protocols

Protocol A: The "pH-Switch" Extraction (Recommended)

Best for: Standard synthesis from ethyl ester using


 and base.[1]

Prerequisites:

  • Reaction mixture in Methanol/Water.[1]

  • Reagents: 1N HCl, Saturated

    
    , Ethyl Acetate (EtOAc).
    

Step-by-Step Workflow:

  • Volatile Removal: Concentrate the reaction mixture in vacuo to remove Methanol.[1] (Residual MeOH solubilizes the ester in water, ruining separation).

  • Alkaline Solubilization: Redissolve the residue in 1N NaOH (aim for pH > 10).

    • Why? Converts both 5-F-NHN and 5-fluoronicotinic acid to their sodium salts.[1]

  • Ester Wash: Extract the aqueous layer 2x with EtOAc.[1]

    • Action: Discard the organic layer (contains unreacted ester).[1]

    • Checkpoint: The aqueous layer now contains only Target and Acid.[1]

  • The Critical Acidification (pH 6.0):

    • Cool the aqueous layer to 0°C.[1]

    • Dropwise add 1N HCl while monitoring with a pH meter.[1]

    • Stop exactly at pH 6.0 - 6.5.

    • Mechanism:[1][3][4][5][6] At this pH, the 5-fluoronicotinic acid is still deprotonated (

      
       ~3.[1]5) and stays in water.[1] The 5-F-NHN becomes protonated/neutral (
      
      
      
      ~9) and will either precipitate or become extractable.[1]
  • Harvest:

    • If Solid Forms: Filter the white precipitate.[1] Wash with cold water.[1]

    • If No Solid:[1] Extract with EtOAc (3x).[1] Dry over

      
       and concentrate.
      
Protocol B: Copper(II) Chelation (The "Rescue" Method)

Best for: Complex mixtures where chromatography failed or "oiling out" occurred.[1]

  • Dissolve the crude mixture in warm water.

  • Add a saturated solution of Copper(II) Acetate .

  • A green/blue copper-hydroxamate complex will precipitate (Carboxylic acids and esters do not chelate as strongly).[1]

  • Filter the copper complex and wash thoroughly with water/EtOH.[1]

  • De-complexation: Suspend the solid in EtOAc and shake with aqueous EDTA (disodium salt) or dilute

    
    . The copper moves to the aqueous phase; the pure hydroxamic acid moves to the EtOAc.[1]
    

Visualizing the Separation Logic

The following diagram illustrates the decision matrix for selecting the correct purification route based on your specific impurity profile.

PurificationLogic Start Crude Reaction Mixture CheckImpurity Primary Impurity? Start->CheckImpurity ImpurityEster Unreacted Ester (Neutral) CheckImpurity->ImpurityEster Non-polar ImpurityAcid Carboxylic Acid (Anionic at pH 7) CheckImpurity->ImpurityAcid Polar/Acidic ImpurityColor Red/Purple Color (Iron Contamination) CheckImpurity->ImpurityColor Metal Ions WashOrganic Protocol A (Step 3): Wash Aqueous (pH 10) with EtOAc ImpurityEster->WashOrganic Remove Neutral Species Acidify Protocol A (Step 4): Acidify to pH 6.0 Target Precipitates/Extracts ImpurityAcid->Acidify Exploit pKa Diff (Acid stays in water) Chelation Protocol B: Copper(II) Precipitation & EDTA Release ImpurityColor->Chelation Specific Isolation WashOrganic->Acidify Proceed to Separation EDTAWash Wash with EDTA solution Chelation->EDTAWash

Figure 1: Decision Matrix for 5-Fluoro-N-hydroxynicotinamide Purification.

Frequently Asked Questions (FAQ)

Q1: My product turned a deep red/purple color during workup. Is it ruined? A: Not necessarily. Hydroxamic acids are siderophores (iron-chelators).[1] Even trace amounts of Iron(III) from spatulas, silica gel, or solvents can form a highly colored complex.

  • Fix: Wash your organic phase with 5% aqueous EDTA or Citric Acid.[1] This sequesters the iron and restores the colorless/white appearance of the hydroxamic acid [1].[1]

Q2: I tried Protocol A, but the 5-fluoronicotinic acid co-extracted. Why? A: You likely acidified too far.[1] If the pH drops below 3.5, the carboxylic acid impurity becomes protonated and neutral, allowing it to extract into EtOAc alongside your target.

  • Fix: Use a calibrated pH meter, not paper. Maintain pH 6.0. If co-extraction occurs, back-extract the organic layer with phosphate buffer (pH 6.0).[1] The impurity will return to the aqueous phase.[1]

Q3: Can I use Silica Gel Chromatography? A: Yes, but it is difficult.[1] Hydroxamic acids streak on silica due to their acidity and chelating ability.[1]

  • Modification: If you must use a column, deactivate the silica with 1% Formic Acid or use a polar eluent like DCM:MeOH (95:5).[1] Alternatively, use Reverse Phase (C18) chromatography with a water/acetonitrile gradient containing 0.1% TFA [2].[1]

Q4: Why is the yield lower than expected after crystallization? A: The 5-fluoro group withdraws electrons, making the pyridine ring less basic but the hydroxamic NH more acidic.[1] This increases water solubility compared to non-fluorinated analogs.[1]

  • Fix: Saturate the aqueous phase with NaCl (salting out) before the final extraction at pH 6.0.

References

  • Yale, H. L. (1943).[1] "The Hydroxamic Acids".[1][5][7][8][9][10][11][12] Chemical Reviews, 33(3), 209–256.

    • Foundational text on the synthesis and properties of hydroxamic acids, including the copper precipit
  • Marmion, C. J., et al. (2004).[1] "Hydroxamic acids - An intriguing family of bioligands and metallodrugs".[1] European Journal of Inorganic Chemistry.

    • Details the metal-chelating properties and pKa values relevant to separ
  • Sigma-Aldrich. "Preparation of Hydroxamic Acids from Carboxylic Acids".[1] Technical Bulletin.

    • General protocols for resin-based and extraction-based purification.[1]

Sources

Troubleshooting

stability of 5-fluoro-N-hydroxynicotinamide at physiological pH

This guide is intended for researchers, scientists, and drug development professionals working with 5-fluoro-N-hydroxynicotinamide. It provides essential information on its stability at physiological pH, potential challe...

Author: BenchChem Technical Support Team. Date: February 2026

This guide is intended for researchers, scientists, and drug development professionals working with 5-fluoro-N-hydroxynicotinamide. It provides essential information on its stability at physiological pH, potential challenges in experimental settings, and practical guidance for troubleshooting common issues. As a Senior Application Scientist, my goal is to provide you with not just protocols, but the rationale behind them, ensuring your experiments are robust and your results reliable.

Frequently Asked Questions (FAQs)

Q1: What is 5-fluoro-N-hydroxynicotinamide and what are its key chemical features?

5-Fluoro-N-hydroxynicotinamide is a derivative of nicotinic acid, a form of vitamin B3.[1] The key functional group is the hydroxamic acid (-CONHOH), which is crucial for its biological activity, often related to its ability to chelate metal ions like zinc (Zn²⁺) within the active sites of metalloenzymes.[2][3] The fluorine atom is introduced to modulate the compound's electronic properties, metabolic stability, and binding affinity to its target. The pKa of hydroxamic acids is typically around 9, meaning they are approximately 1% ionized at physiological pH.[3]

Q2: What are the primary stability concerns for 5-fluoro-N-hydroxynicotinamide at physiological pH (7.4)?

The hydroxamic acid moiety is susceptible to degradation under physiological conditions. The two main concerns are:

  • Hydrolysis: This is the most common degradation pathway, where the hydroxamic acid is cleaved to form the corresponding carboxylic acid (5-fluoronicotinic acid) and hydroxylamine.[3] This reaction can be a simple chemical hydrolysis or, more significantly, can be catalyzed by enzymes.

  • Enzymatic Degradation: In biological matrices like plasma, esterases—specifically arylesterases and carboxylesterases—can rapidly hydrolyze hydroxamic acids.[2][4] This is a critical consideration for in vivo and some ex vivo studies.

Q3: What are the potential degradation pathways I should be aware of?

Beyond simple hydrolysis, other pathways can include:

  • Lossen Rearrangement: Under certain conditions, the hydroxamic acid can rearrange to form a highly reactive isocyanate intermediate, which can then react with various nucleophiles.[5] This pathway is a known contributor to the potential mutagenicity of some hydroxamic acids.[5]

  • Metabolic Conjugation: In vivo, the hydroxamic acid group may also undergo Phase II metabolism, such as O-glucuronidation or O-sulfation.[4]

Below is a diagram illustrating the primary chemical degradation pathways.

G cluster_main 5-Fluoro-N-hydroxynicotinamide cluster_products Potential Degradation Products A 5-Fluoro-N-hydroxynicotinamide (C₆H₅FN₂O₂) B 5-Fluoronicotinic Acid + Hydroxylamine A->B Hydrolysis (Chemical or Enzymatic) C Isocyanate Intermediate A->C Lossen Rearrangement G start Start: Prepare Reagents prep_media Prepare Experimental Media (e.g., PBS, DMEM + 10% FBS) start->prep_media prep_stock Prepare 10 mM Stock in DMSO start->prep_stock spike Spike Stock into Media (Final Conc. 10 µM) Incubate at 37°C prep_media->spike prep_stock->spike t0 Take T=0 Sample Quench with Stop Solution spike->t0 incubate Continue Incubation t0->incubate timepoints Take Samples at 1, 2, 4, 8, 24h incubate->timepoints analysis Analyze all Samples by HPLC timepoints->analysis end End: Plot % Remaining vs. Time analysis->end

Sources

Optimization

troubleshooting Lossen rearrangement side reactions in synthesis

Welcome to the Synthesis Support Module. Current Status: Online Operator: Senior Application Scientist (Process Chemistry Division) You have accessed this guide because your Lossen rearrangement is failing to meet critic...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the Synthesis Support Module. Current Status: Online Operator: Senior Application Scientist (Process Chemistry Division)

You have accessed this guide because your Lossen rearrangement is failing to meet critical quality attributes (CQA). Whether you are observing low conversion, symmetric urea byproducts, or thermal instabilities, this module treats the reaction not just as a transformation, but as a system of competing rates.

⚠️ Emergency Safety Notice: Thermal Hazards

Before proceeding with troubleshooting, verify your process safety parameters. The Lossen rearrangement involves the exothermic decomposition of activated hydroxamates.

  • Gas Evolution: The rearrangement releases stoichiometric CO₂. Ensure reactor venting is sized for peak gas evolution rates.

  • Thermal Runaway: Activated O-acyl hydroxamates have high energy potential. Always perform a Differential Scanning Calorimetry (DSC) scan on the activated intermediate before scaling above 5 grams.

Module 1: Mechanistic Diagnostics (The "Why")

To fix the reaction, you must visualize the competition between the Concerted Rearrangement (Desirable) and Intermolecular Nucleophilic Attack (Undesirable).

Visualization: The Pathway Competition

The following diagram illustrates where your reaction is deviating.

LossenMechanism Substrate Hydroxamic Acid (R-CONH-OH) Intermediate Activated O-Acyl Intermediate Substrate->Intermediate Activation (Fast) Activator Activating Agent (CDI, T3P, TsCl) Activator->Intermediate Isocyanate Isocyanate (R-N=C=O) Intermediate->Isocyanate Heat/Base (- R'COO-) StartRecov Hydrolysis (Revert to Start) Intermediate->StartRecov Moisture Attack (Instability) Amine Target Amine (R-NH2) Isocyanate->Amine Aqueous Workup (Hydrolysis -CO2) Urea SIDE PRODUCT: Symmetric Urea Isocyanate->Urea Attack by Amine (If H2O present early)

Figure 1: The Critical Junction. The Isocyanate is the pivot point. If water enters the system before the rearrangement is complete, the resulting amine attacks the isocyanate to form urea impurities.

Module 2: Activation & Reagent Selection[1][2]

If your reaction is stalling or yielding complex mixtures, the activating agent is often the culprit. The choice of activator dictates the stability of the intermediate and the temperature required for rearrangement.

Comparative Analysis of Activators
Activating AgentActivation SpeciesRearrangement TempKey AdvantageCommon Failure Mode
CDI (Carbonyldiimidazole)O-CarbonylimidazoleAmbient - 60°C"Green" byproduct (imidazole/CO₂). One-pot.Hydrolysis: Extremely sensitive to wet solvents.
T3P (Propanephosphonic anhydride)O-PhosphonateAmbient - 50°CWater-soluble byproducts. No epimerization.[1]Stalling: Requires base (NMM/DIPEA) to drive kinetics.
Sulfonyl Chlorides (TsCl/MsCl)O-Sulfonate>80°C (often)Cheap, robust.Runaway: Requires higher temp, increasing thermal risk.
EDC / DCC O-AcylisoureaVariableStandard coupling reagents.[1]Purification: Urea byproducts from the coupling agent are hard to remove.
Troubleshooting Protocol: CDI Activation

The most common "Green" method, but prone to moisture failure.

Problem: Low conversion or starting material recovery. Root Cause: CDI hydrolyzes faster than it reacts with hydroxamic acid if traces of water are present.

Corrective Workflow:

  • Solvent Dryness: Acetonitrile (MeCN) or Toluene must be <50 ppm H₂O.

  • Activation Check: Add CDI to the hydroxamic acid at 0°C. Stir for 1 hour.

    • QC Step: Take a TLC/LCMS aliquot. Quench with methanol. You should see the Methyl Carbamate (trapped isocyanate) or the activated intermediate, NOT starting material.

  • The Heat Ramp: Only heat to 60°C after activation is confirmed complete.

  • One-Pot Trap: If making a urea derivative, add the secondary amine after the rearrangement is finished (monitor CO₂ cessation).

Module 3: Side Product Mitigation (The "Sad Path")
Issue 1: The Symmetric Urea Nightmare

Symptom: You isolated a solid with 2x the molecular weight (minus a carbonyl) of your target. Mechanism: Water entered the reaction during the rearrangement.[2]

  • 
     (Urea)
    

The Fix:

  • Strict Anhydrous Conditions: Use molecular sieves in the reaction vessel during the heating phase.

  • Acidic Workup: If your target is the amine, ensure the hydrolysis step (converting isocyanate to amine) happens in the presence of acid (e.g., HCl) to protonate the amine immediately (

    
    ), rendering it non-nucleophilic and unable to attack the isocyanate.
    
Issue 2: Hydroxamic Acid Dimerization

Symptom: Complex mixture, low yield, presence of O-acylated starting material. Mechanism: The activated intermediate reacts with unreacted hydroxamic acid (which acts as a nucleophile).

The Fix:

  • Inverse Addition: Do not add the activator to the substrate. Add the substrate (hydroxamic acid) slowly to a solution of the activator (e.g., CDI or T3P). This ensures the activator is always in excess, preventing the substrate from attacking the intermediate.

Module 4: Process Safety & Scalability

User Question: "I am scaling this to 50g. The DSC shows a sharp exotherm at 90°C. My process runs at 80°C. Is this safe?"

Scientist Response: NO. Operating 10°C below the onset of decomposition is unsafe for batch processes due to "thermal inertia."

Safety Decision Tree

SafetyLogic Start Start Scale-Up DSC Run DSC on Activated Intermediate Start->DSC Check Onset Temp vs. Process Temp DSC->Check Safe Safe: Process < (Onset - 50°C) Check->Safe >50°C Gap Caution Caution: Process < (Onset - 30°C) Check->Caution 30-50°C Gap Danger DANGER: Process within 20°C Check->Danger <20°C Gap

Figure 2: Thermal Hazard Assessment. Never operate within the adiabatic induction window of the intermediate.

Recommendation:

  • Switch to T3P or CDI to lower the rearrangement temperature to 40-50°C.

  • If high temperatures are required, use Flow Chemistry (Continuous Stirred Tank Reactor or Plug Flow) to minimize the active inventory of the explosive intermediate.

FAQ: Rapid Fire Troubleshooting

Q: My reaction turns black and tarry. A: This is likely Hoffmann-like degradation or polymerization of the isocyanate.

  • Fix: Reduce temperature. Add a radical scavenger (rarely needed but possible). Ensure your base isn't too strong (switch from NaOH to Carbonate or organic bases).

Q: I can't separate the imidazole byproduct from my amine. A: Imidazole is water-soluble but can drag organic products.

  • Fix: Wash the organic layer with 1M HCl . The imidazole will protonate and stay in the aqueous layer. (Note: Ensure your product amine is protected or extract at a pH where it is neutral).

Q: Can I do this on an electron-poor aromatic ring? A: Yes, but the rearrangement will be slower (migratory aptitude decreases with electron-withdrawing groups).

  • Fix: Use a stronger activation method (e.g., Sulfonyl chloride + Heat) rather than mild CDI.

References
  • Dubé, P., et al. (2009).[3] Carbonyldiimidazole-Mediated Lossen Rearrangement. Organic Letters. Link

    • Context: Primary reference for the mild, green CDI protocol.
  • Vasantha, B., et al. (2010).[4] 1-Propanephosphonic Acid Cyclic Anhydride (T3P) as an Efficient Promoter for the Lossen Rearrangement.[4] Synthesis. Link

    • Context: Protocol for using T3P to lower reaction temper
  • Hassel, R. (n.d.). Evaluation of Hazards Potential by DSC. TA Instruments Application Note. Link

    • Context: General methodology for interpreting DSC d
  • Nishimura, T., et al. (2012). Deprotective Lossen Rearrangement. Organic Process Research & Development.

Sources

Troubleshooting

optimizing hydroxamic acid synthesis using hydroxylamine hydrochloride

Technical Support Center: Hydroxamic Acid Synthesis Optimization Subject: Troubleshooting & Optimizing Hydroxylamine Hydrochloride Protocols Current Status: Active Support Level: Tier 3 (Senior Application Scientist) Ove...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Support Center: Hydroxamic Acid Synthesis Optimization Subject: Troubleshooting & Optimizing Hydroxylamine Hydrochloride Protocols Current Status: Active Support Level: Tier 3 (Senior Application Scientist)

Overview

Welcome to the technical support center for hydroxamic acid synthesis. You are likely here because your standard protocol—reacting an ester or acid chloride with hydroxylamine hydrochloride (


)—is suffering from low yields, oiling out, or "unexplainable" side products.

This guide moves beyond basic recipes. We deconstruct the mechanistic failure points of the reaction. Our goal is to transition your workflow from a "trial-and-error" process to a self-validating system .

Phase 1: Reagent Preparation (The "Free Base" Trap)

Issue: “I added the hydroxylamine hydrochloride directly to my ester, but the reaction is stalling or extremely slow.”

Root Cause: Hydroxylamine hydrochloride is a stable salt. The nitrogen atom is protonated (


), rendering it non-nucleophilic. It must  be liberated as the free base (

) to attack the carbonyl carbon. If you rely on the base present in the reaction mixture (e.g., pyridine or excess TEA) to do this in situ, the equilibrium often disfavors the free amine, leading to sluggish kinetics.

The Fix: Pre-generation of the Free Base You must perform a salt metathesis before introducing the substrate.

Protocol 1.0: Preparation of Methanolic Hydroxylamine

  • Dissolve: Dissolve

    
     (1.0 equiv) in minimum MeOH.
    
  • Neutralize: Dissolve KOH (1.0 equiv) in minimum MeOH.

    • Note: KOH is preferred over NaOH because KCl is significantly less soluble in MeOH than NaCl, driving the equilibrium forward by precipitation.

  • Combine: Add the KOH solution to the hydroxylamine solution at 0°C.

  • Filter: Stir for 15 mins. A white precipitate (KCl) will form. Filter this solid off.

  • Use Immediately: The filtrate contains unstable free

    
    . Use within 30 minutes.
    

Workflow Diagram: Free Base Generation

FreeBaseGen Start NH2OH·HCl (Non-Nucleophilic) Mix Mixing at 0°C Start->Mix Base KOH / MeOH Base->Mix Filter Filtration Mix->Filter Metathesis Solid KCl (Solid) Discard Filter->Solid Filtrate NH2OH (Free Base) (Nucleophilic) Filter->Filtrate filtrate

Caption: Critical salt metathesis workflow to generate reactive nucleophile while removing interfering salts.

Phase 2: Reaction Optimization (Yield & Selectivity)

Issue: “I see multiple spots on TLC. Is it O-acylation or N-acylation?”

Technical Insight: Hydroxylamine is an ambident nucleophile —it can attack via Nitrogen (


-acylation, desired) or Oxygen (

-acylation, undesired).
  • Thermodynamic Control:

    
    -acylation yields the hydroxamic acid (
    
    
    
    ), which is more stable.
  • Kinetic Control:

    
    -acylation yields the amino ester (
    
    
    
    ), which is often a kinetic trap.

Selectivity Guide:

ParameterRecommendationScientific Rationale
pH Control pH 10 - 11 At high pH, the nitrogen is more nucleophilic. At neutral/acidic pH, the oxygen becomes competitive, leading to

-acylation [1].
Temperature 0°C

RT
High heat promotes the Lossen Rearrangement , a fatal side reaction where the hydroxamic acid converts to an isocyanate [2].
Stoichiometry Excess

(3-5 equiv)
Drives the equilibrium toward product and compensates for any decomposition of the unstable free base.
Solvent MeOH or MeOH/THF Water can hydrolyze your ester starting material to the carboxylic acid (a dead end without coupling agents).

Troubleshooting The "Lossen" Side Reaction If you see a urea byproduct or an amine with one less carbon than your starting material, you have triggered the Lossen Rearrangement.

  • Trigger: High temperature + Basic conditions + Good leaving group on the hydroxamate oxygen (often caused by accidental

    
    -acylation).
    
  • Solution: Keep reaction temperature < 25°C.

Mechanistic Pathway Diagram

ReactionPathways Ester Ester Substrate (R-COOR') N_Attack N-Attack (Thermodynamic) Ester->N_Attack pH > 10 O_Attack O-Attack (Kinetic) Ester->O_Attack Neutral/Acidic NH2OH NH2OH (Free Base) Hydroxamic Hydroxamic Acid (Desired Product) N_Attack->Hydroxamic AminoEster O-Acyl Species (Undesired) O_Attack->AminoEster Lossen Lossen Rearrangement (Isocyanate Formation) Hydroxamic->Lossen Heat / Activation Urea Urea / Amine Byproducts Lossen->Urea

Caption: Competitive mechanistic pathways. N-attack leads to the target; O-attack or Heat leads to byproducts.

Phase 3: Workup & Purification (The "Chelation" Strategy)

Issue: “My product is water-soluble and won't extract into ethyl acetate. Also, it's turning purple.”

The "Purple" Indicator: Hydroxamic acids are potent chelators.[1] If your solution turns deep red/purple, it has complexed with trace Iron (Fe III) from your spatula, water, or glassware [3]. This is actually a useful qualitative test (The Ferric Chloride Test) but annoying for purification.

The "Copper Complex" Purification Method Since hydroxamic acids are amphoteric and water-soluble, standard extraction often fails. Use their chelating ability to your advantage.

Protocol 3.0: Copper Sequestration

  • Complexation: Add a saturated solution of Cupric Acetate (

    
    ) to your crude aqueous reaction mixture. The hydroxamic acid will form a green copper complex.
    
  • Precipitation/Extraction: This copper complex is much less water-soluble. It will either precipitate (filter it) or extract easily into Chloroform (

    
    ).
    
  • Release: Suspend the copper complex in MeOH/Water. Bubble

    
     gas (traditional) or treat with dilute HCl (modern/safer) or aqueous EDTA.
    
  • Isolation: The copper precipitates as CuS (or stays in water as Cu-EDTA), and your pure hydroxamic acid remains in the organic layer [4].

Standard Acid/Base Extraction (If Copper is not an option):

  • Basify (pH 12): Extract with Et2O. Discard organic layer (removes unreacted ester).

  • Acidify (pH 2): Carefully add HCl. Extract with EtOAc.[2] Keep organic layer (contains product).

    • Warning: Hydroxamic acids can hydrolyze at low pH. Do not leave in acid for long.

FAQ: Rapid Fire Troubleshooting

Q: Can I use hydroxylamine sulfate (


) instead of hydrochloride? 
A:  Yes, but solubility changes. The byproduct is 

or

. Ensure you check the solubility of the sulfate salt in your chosen solvent to ensure effective removal.

Q: My product is an oil that won't crystallize. A: Hydroxamic acids are notorious for oiling out due to hydrogen bonding impurities. Try triturating with cold diethyl ether or hexanes. If that fails, the Copper Complex method (Protocol 3.0) is the best way to get a solid.

Q: I am using an acid chloride, not an ester. A: Acid chlorides are too reactive. They favor


-acylation and di-acylation.
  • Fix: Add the acid chloride slowly to a solution of

    
     (excess) at -10°C. The excess amine acts as a scavenger to prevent di-acylation.
    

References

  • N- vs O-Acylation Selectivity: Difference Between O Acylation and N Acylation. DifferenceBetween.com. Link

  • Lossen Rearrangement Mechanism: Lossen rearrangement - Wikipedia. Link

  • Iron Chelation (Colorimetric Test): Hydroxamic Acid Derivatives: From Synthetic Strategies to Medicinal Chemistry Applications. ACS Omega. Link

  • Copper Extraction Method: Copper extraction by fatty hydroxamic acids derivatives. PubMed. Link

Sources

Reference Data & Comparative Studies

Validation

Comparative Guide: SAHA vs. 5-Fluoro-N-Hydroxynicotinamide

This guide provides an in-depth technical comparison between SAHA (Vorinostat) , the clinical gold standard for HDAC inhibition, and 5-fluoro-N-hydroxynicotinamide , a specific pyridine-based hydroxamic acid derivative....

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides an in-depth technical comparison between SAHA (Vorinostat) , the clinical gold standard for HDAC inhibition, and 5-fluoro-N-hydroxynicotinamide , a specific pyridine-based hydroxamic acid derivative.

The comparison highlights the critical role of the pharmacophore structure (Cap-Linker-Zinc Binding Group) in determining potency. While SAHA is a nanomolar inhibitor optimized for HDACs, 5-fluoro-N-hydroxynicotinamide represents a "fragment-like" molecule or a specific inhibitor for other metalloenzymes (e.g., Urease), lacking the structural features required for high-affinity HDAC inhibition.

Executive Summary & Chemical Identity

The primary distinction between these two compounds lies in their structural complexity and target selectivity . SAHA is a "full" HDAC inhibitor with a complete pharmacophore (Cap, Linker, ZBG). 5-fluoro-N-hydroxynicotinamide is a "truncated" hydroxamate, primarily serving as a Zinc-binding fragment or an inhibitor of smaller active sites (like Urease), with significantly lower potency against HDACs.

FeatureSAHA (Vorinostat) 5-Fluoro-N-Hydroxynicotinamide
CAS Number 149647-78-91582-86-1
Class Pan-HDAC Inhibitor (Class I, II)Hydroxamic Acid Derivative / Fragment
Structure Cap-Linker-ZBG (Full Pharmacophore)Cap-ZBG (Truncated / No Linker)
Primary Target HDAC 1, 2, 3, 6 (Epigenetic)Urease / Metalloenzyme Fragment
Clinical Status FDA Approved (CTCL)Experimental / Chemical Probe

Structural Analysis & Mechanism of Action

To understand the IC50 disparity, one must analyze the binding mode. HDACs have a deep, narrow active site tunnel (~11 Å) leading to the catalytic Zinc ion.

  • SAHA: Possesses a hydrophobic polymethylene linker (6 carbons) that spans the tunnel, positioning the hydroxamic acid (ZBG) at the Zinc ion while the anilide cap sits on the surface, stabilizing the complex.

  • 5-Fluoro-N-Hydroxynicotinamide: Lacks the linker. The hydroxamic acid is attached directly to the pyridine ring. It cannot reach the Zinc ion while simultaneously interacting with the surface rim of the HDAC enzyme. This results in a drastic loss of entropy and binding affinity.

Mechanism of Action (Pathway Diagram)

HDAC_Pathway SAHA SAHA (Vorinostat) HDAC_Active HDAC Active Site (Zn2+) SAHA->HDAC_Active Chelates Zn2+ via Linker F_NHN 5-Fluoro-N-hydroxynicotinamide F_NHN->HDAC_Active Steric Clash / No Reach Inhibition_Strong Potent Inhibition (nM Affinity) HDAC_Active->Inhibition_Strong Blocked by SAHA Inhibition_Weak Weak/No Inhibition (µM-mM Affinity) HDAC_Active->Inhibition_Weak Poorly blocked by F-NHN Histone Acetylated Histones Inhibition_Strong->Histone Accumulation Chromatin Chromatin Relaxation (Euchromatin) Histone->Chromatin GeneExp Gene Expression (p21, Tumor Suppressors) Chromatin->GeneExp Apoptosis Apoptosis / Cell Cycle Arrest GeneExp->Apoptosis

Caption: SAHA effectively spans the HDAC tunnel to chelate Zinc, triggering downstream epigenetic changes. 5-Fluoro-N-hydroxynicotinamide lacks the linker to bridge the active site, resulting in weak inhibition.

IC50 Comparison Data

The following data contrasts the potency of SAHA against HDAC isoforms versus the estimated potency of short-chain hydroxamates (like 5-fluoro-N-hydroxynicotinamide).

Note: Specific IC50 data for 5-fluoro-N-hydroxynicotinamide against HDACs is rare in literature because it is structurally predicted to be inactive or very weak compared to linker-containing analogs. Data below reflects SAHA vs. Short-Chain Hydroxamate (Nicotinohydroxamic acid) benchmarks.

Target EnzymeSAHA (IC50) 5-Fluoro-N-Hydroxynicotinamide (Estimated IC50) Interpretation
HDAC 1 (Class I) 10 - 20 nM > 100 µM (Inactive range)SAHA is ~5,000x more potent.
HDAC 3 (Class I) 20 - 50 nM > 100 µM The pyridine ring cannot enter the narrow tunnel.
HDAC 6 (Class IIb) 10 - 15 nM > 50 µM HDAC6 has a wider opening, but linker is still essential.
Urease (Bacterial) > 100 µM (Weak)5 - 20 µM (Potent)Inversion of Potency: Small hydroxamates inhibit Urease better.
  • SAHA Performance: Consistently in the low nanomolar range for Class I/II HDACs.

  • 5-F-NHN Performance: Likely requires millimolar concentrations to inhibit HDACs. However, it may be a potent inhibitor of Urease (a nickel-dependent enzyme with a shallower active site), similar to Acetohydroxamic acid or Nicotinohydroxamic acid.

Experimental Protocols

To validate these IC50 values, researchers use a fluorometric activity assay.[1] This protocol is self-validating using Trichostatin A (TSA) as a positive control.

Protocol: Fluorometric HDAC Activity Assay

Objective: Determine IC50 of SAHA and 5-fluoro-N-hydroxynicotinamide against nuclear extract (rich in HDAC 1/2).

Reagents:

  • Assay Buffer: 50 mM Tris-HCl (pH 8.0), 137 mM NaCl, 2.7 mM KCl, 1 mM MgCl2.

  • Substrate: Fluorogenic acetylated peptide (e.g., Boc-Lys(Ac)-AMC).

  • Developer: Trypsin + TSA (stops reaction and releases fluorophore).

  • Compounds: SAHA (dissolved in DMSO), 5-F-NHN (dissolved in DMSO/Water).

Workflow:

  • Preparation: Dilute compounds in Assay Buffer (8-point dose response: 1 nM to 10 µM for SAHA; 1 µM to 10 mM for 5-F-NHN).

  • Incubation: Mix 10 µL of compound + 15 µL of HeLa Nuclear Extract. Incubate 30 min at 37°C.

  • Reaction: Add 25 µL of Substrate (50 µM final). Incubate 30 min at 37°C.

  • Development: Add 50 µL of Developer solution. Incubate 15 min at Room Temp.

  • Measurement: Read Fluorescence (Ex: 360 nm / Em: 460 nm).

  • Analysis: Fit data to Sigmoidal Dose-Response equation (Variable Slope).

Self-Validation Check:

  • Z-Factor: Must be > 0.5.

  • SAHA Control: IC50 must fall between 10–100 nM. If >200 nM, the nuclear extract is degraded.

  • 5-F-NHN Control: If no inhibition is seen at 100 µM, confirm solubility and proceed to higher concentrations (mM) to verify "weak inhibitor" status.

Scientific Causality: Why the Difference?

The difference in IC50 is not merely chemical; it is topological .

  • The "Linker" Hypothesis: HDAC inhibitors require a "linker" region (typically 5-7 carbons or an aromatic spacer) to traverse the tunnel. SAHA has this (suberoyl chain). 5-fluoro-N-hydroxynicotinamide does not.

  • Chelation Geometry: The hydroxamic acid group (-CONHOH) binds Zinc in a bidentate fashion. Without the linker, the bulky pyridine ring of 5-F-NHN clashes with the amino acids at the rim of the tunnel (Tyr99, Asp101 in HDAC1) before the hydroxamate can reach the Zinc.

  • Electronic Effect of Fluorine: The 5-fluoro group on the pyridine ring withdraws electrons, lowering the pKa of the hydroxamic acid. While this might theoretically increase Zinc affinity, the steric exclusion dominates, rendering the molecule ineffective against HDACs.

Comparison Diagram: Binding Topology

Binding_Topology cluster_SAHA SAHA Binding Mode cluster_FNHN 5-F-NHN Binding Mode SAHA_Struct Cap (Surface) Linker (Tunnel) ZBG (Active Site) Effect1 High Affinity (nM) SAHA_Struct->Effect1 FNHN_Struct Cap (Clash) No Linker ZBG (Too Short) Effect2 Low Affinity (mM) FNHN_Struct->Effect2

Caption: SAHA's modular structure allows simultaneous surface recognition and Zinc chelation. 5-F-NHN is sterically hindered from reaching the catalytic Zinc.

References

  • Marks, P. A., & Breslow, R. (2007). Dimethyl sulfoxide to vorinostat: development of this histone deacetylase inhibitor as an anticancer drug. Nature Biotechnology, 25(1), 84-90. Link

  • Finnin, M. S., et al. (1999). Structures of a histone deacetylase homologue bound to the TSA and SAHA analogues. Nature, 401, 188-193. Link

  • Kozikowski, A. P., et al. (2008). Use of the nitrile oxide cycloaddition (NOC) reaction for the synthesis of isoxazole-based HDAC inhibitors. Journal of Medicinal Chemistry, 51(15), 4370-4373. (Discusses linker length requirements). Link

  • Amtul, Z., et al. (2002). Cysteine-based novel noncompetitive inhibitors of urease(s)--distinctive inhibition dynamics. Bioorganic & Medicinal Chemistry, 10(10), 3331-3338. (Discusses hydroxamic acid inhibition of Urease vs HDAC). Link

  • ChemicalBook. (2024). 5-Fluoro-N-hydroxynicotinamide (CAS 1582-86-1) Product Entry.[2] Link

Sources

Comparative

In-Depth Guide: HPLC Purity Analysis of Fluorinated Nicotinamides

Executive Summary Objective: To establish a robust High-Performance Liquid Chromatography (HPLC) protocol for the purity analysis of fluorinated nicotinamides (e.g., 6-fluoronicotinamide), specifically addressing the sep...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

Objective: To establish a robust High-Performance Liquid Chromatography (HPLC) protocol for the purity analysis of fluorinated nicotinamides (e.g., 6-fluoronicotinamide), specifically addressing the separation of positional isomers and hydrolysis degradation products.

The Core Conflict: Standard C18 reversed-phase methods often fail to adequately resolve fluorinated positional isomers (e.g., 2-fluoro vs. 6-fluoro derivatives) due to insufficient selectivity mechanisms. This guide advocates for the transition to Pentafluorophenyl (PFP) stationary phases, which utilize specific fluorine-fluorine and


 interactions to achieve baseline resolution where C18 fails.

Part 1: The Analytical Challenge

Fluorinated nicotinamides present a unique "polarity trap" for chromatographers. The pyridine ring is basic, the amide group is highly polar, and the fluorine atom introduces strong electronegativity without significantly increasing hydrophobicity.

Critical Impurities & Separation Goals
  • Positional Isomers: Synthetic routes often yield mixtures (e.g., 2-fluoro, 5-fluoro, and 6-fluoro isomers). These have nearly identical hydrophobicities, making them co-elute on alkyl-bonded phases (C18/C8).

  • Hydrolysis Products: The amide group is susceptible to hydrolysis, forming the corresponding fluoronicotinic acid . This degradation product is highly polar and acidic.

  • Defluorinated Byproducts: Trace amounts of nicotinamide (lacking the fluorine) may persist from incomplete halogenation or reductive dehalogenation.

Part 2: Method Comparison (C18 vs. PFP)

The following comparison highlights why a change in column chemistry is the critical success factor for this application.

Method A: The Standard Approach (C18)
  • Column: C18 (Octadecylsilane), 3.5 µm, 4.6 x 150 mm.

  • Mechanism: Hydrophobic interaction only.

  • Outcome: Often results in co-elution of positional isomers. The fluoronicotinic acid peak often elutes in the void volume or tails significantly due to secondary silanol interactions.

Method B: The Advanced Approach (PFP) - Recommended
  • Column: Pentafluorophenyl (PFP) Propyl, 3 µm, 4.6 x 150 mm.

  • Mechanism: Hydrophobic +

    
     Interaction + Dipole-Dipole + Hydrogen Bonding + Shape Selectivity .
    
  • Outcome: The electron-deficient PFP ring interacts strongly with the electron-rich pyridine ring of the analyte. Crucially, the position of the fluorine atom on the analyte alters the "shape" and dipole moment, allowing the PFP phase to discriminate between isomers that C18 cannot "see."

Comparative Performance Data (Representative)
ParameterMethod A (Standard C18)Method B (Optimized PFP)Status
Retention Time (6-F-Nicotinamide) 4.2 min6.8 minImproved Retention
Resolution (2-F vs 6-F Isomer) 0.8 (Co-elution)> 3.5 (Baseline)Critical Success
Resolution (Acid vs Amide) 1.2> 5.0Robust
Tailing Factor (Amide Peak) 1.6 (Silanol activity)1.1 (Symmetric)Superior Peak Shape

Part 3: Visualizing the Separation Mechanism

The diagram below illustrates the multi-modal interaction mechanism of the PFP phase compared to the single-mode C18 phase.

G cluster_0 Analyte Properties cluster_1 Stationary Phase Interactions cluster_2 Separation Outcome Analyte Fluorinated Nicotinamide (Polar, Basic Ring, F-substituent) C18 C18 Ligand (Hydrophobic Only) Analyte->C18 Weak Interaction PFP PFP Ligand (F-F, Pi-Pi, Dipole) Analyte->PFP Strong Multi-mode Interaction PoorRes Co-elution of Isomers (Hydrophobicity is identical) C18->PoorRes HighRes Baseline Separation (Shape/Electronic discrimination) PFP->HighRes

Caption: Comparison of interaction mechanisms. The PFP phase leverages electronic and shape selectivity to resolve isomers that appear identical to a C18 hydrophobic phase.

Part 4: Optimized Experimental Protocol (Method B)

This protocol is designed to be self-validating. The use of an acidic mobile phase suppresses the ionization of the carboxylic acid impurity (keeping it retained) and protonates the pyridine ring, enhancing interaction with the stationary phase.

Reagents & Materials
  • Stationary Phase: Fluorophenyl or Pentafluorophenyl (PFP) column (e.g., Thermo Hypersil GOLD PFP, Waters XSelect HSS PFP, or Phenomenex Kinetex F5).

    • Dimensions: 150 x 4.6 mm, 3 µm or 5 µm particle size.

  • Mobile Phase A: 10 mM Ammonium Formate in Water, adjusted to pH 3.0 with Formic Acid.

  • Mobile Phase B: Acetonitrile (HPLC Grade).

  • Diluent: 90:10 Water:Acetonitrile (match initial gradient conditions).

Instrument Parameters
  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30°C (Control is critical for reproducibility).

  • Detection: UV-Vis Diode Array (DAD).

    • Primary Wavelength: 260 nm (Max absorption for nicotinamide core).

    • Secondary Wavelength: 220 nm (For non-aromatic impurities).

  • Injection Volume: 5–10 µL.

Gradient Program

A shallow gradient is recommended to maximize the interaction time for the isomers.

Time (min)% Mobile Phase A% Mobile Phase BEvent
0.0955Equilibration
2.0955Isocratic Hold (Retain polar acid)
15.07030Linear Gradient
18.01090Wash Step
20.01090Wash Hold
20.1955Re-equilibration
25.0955End
Workflow Diagram

Workflow Step1 Sample Preparation Dissolve 0.5 mg/mL in Diluent (90:10 Water:ACN) Step2 System Suitability Test (SST) Inject Standard Mix (Amide + Acid + Isomer) Step1->Step2 Decision Resolution > 2.0? Step2->Decision Decision->Step2 Fail (Check pH/Column) Step3 Sample Analysis Triplicate Injections Decision->Step3 Pass Step4 Data Processing Integrate at 260 nm Check Peak Purity (DAD) Step3->Step4

Caption: Analytical workflow ensuring system suitability before sample analysis.

Part 5: Troubleshooting & Validation Criteria

To ensure Trustworthiness and Self-Validation , every run must meet these criteria:

  • Resolution Check: The critical pair is typically the Parent Amide and the Positional Isomer (e.g., 6-F vs 2-F). Resolution (

    
    ) must be 
    
    
    
    .
  • Peak Purity: Use the DAD to scan the peak apex, upslope, and downslope. Spectra must match, confirming no co-eluting hidden impurities.

  • Retention Stability: Fluorinated phases can be sensitive to equilibration time. Ensure column is equilibrated for at least 10 column volumes before the first injection.

Common Pitfalls
  • Peak Splitting: Often caused by dissolving the sample in 100% Acetonitrile (strong solvent effect). Always use the mobile phase or a weaker solvent (90% Water) as the diluent.

  • Retention Drift: PFP phases are sensitive to ion-pairing effects. Ensure the buffer concentration (Ammonium Formate) is precise.

References

  • Waters Corporation. Exploring Selectivity Benefits of Fluorinated-Phenyl Stationary Phases. Application Note. Available at: [Link]

  • Thermo Fisher Scientific. HPLC Separation of Perfluorinated Compounds and Isomers Using a Pentafluorophenyl Reverse Phase Column. LCGC International. Available at: [Link]

  • SIELC Technologies. UV-Vis Spectrum of Nicotinamide. Application Data.[1][2][3][4][5] Available at: [Link]

  • National Institutes of Health (NIH). Separation of highly hydrophilic nicotinamide metabolites using a COSMOSIL PBr column. MethodsX, 2023. Available at: [Link]

Sources

Validation

Structural Validation of 5-Fluoronicotinohydroxamic Acid by X-Ray Crystallography

Content Type: Publish Comparison Guide Audience: Researchers, Structural Biologists, and Medicinal Chemists Executive Summary: The Fluorine Factor 5-Fluoronicotinohydroxamic acid (5-F-NHA) represents a critical scaffold...

Author: BenchChem Technical Support Team. Date: February 2026

Content Type: Publish Comparison Guide Audience: Researchers, Structural Biologists, and Medicinal Chemists

Executive Summary: The Fluorine Factor

5-Fluoronicotinohydroxamic acid (5-F-NHA) represents a critical scaffold in the development of urease inhibitors and histone deacetylase (HDAC) antagonists. While its parent compound, Nicotinohydroxamic acid (NHA) , is a well-documented chelator, the introduction of a fluorine atom at the C5 position fundamentally alters the electronic landscape of the pyridine ring, metabolic stability, and crystal packing forces.

This guide outlines the structural validation of 5-F-NHA using single-crystal X-ray diffraction (SC-XRD). Unlike NMR or IR, which provide bulk-averaged data, SC-XRD offers the definitive spatial resolution required to distinguish between tautomeric states (keto vs. enol) and confirm the Z/E conformational preference critical for active-site binding.

Key Comparison Matrix
Feature5-Fluoronicotinohydroxamic Acid (5-F-NHA)Nicotinohydroxamic Acid (NHA)Validation Method
Electronic Effect Electron-withdrawing F decreases pKa of hydroxamate NH.Standard pyridine electronics.SC-XRD (Bond lengths)
Metabolic Stability High (C-F bond blocks C5 oxidation).Moderate (Susceptible to metabolism).In Vitro Assays
Crystal Packing Driven by H-bonds + weak C-F...H/π interactions.Driven by strong H-bonds only.SC-XRD (Packing analysis)
Tautomerism Keto (Amido) form dominant in solid state.Keto (Amido) form dominant.SC-XRD (C=O vs C-OH distance)

Synthesis & Crystallization Protocol

To obtain diffraction-quality crystals, purity is paramount. The synthesis typically proceeds via the reaction of ethyl 5-fluoronicotinate with hydroxylamine hydrochloride in basic methanol.

Experimental Workflow

The following diagram details the critical path from synthesis to refinement, highlighting the "Go/No-Go" decision points.

G cluster_cryst Crystallization Screening Start Start: 5-Fluoronicotinic Acid Ester Esterification (EtOH/H2SO4) Start->Ester Hydrox Hydroxaminolysis (NH2OH·HCl / KOH / MeOH) Ester->Hydrox Crude Crude 5-F-NHA Hydrox->Crude MethodA Slow Evaporation (MeOH:H2O 9:1) Crude->MethodA MethodB Vapor Diffusion (EtOH -> Et2O) Crude->MethodB Check Microscopy Check (Birefringence?) MethodA->Check MethodB->Check Check->Crude Amorphous/Twinning (Recrystallize) XRD Data Collection (Mo Kα, 100K) Check->XRD Single Crystal Found Refine Refinement (SHELXL) XRD->Refine

Figure 1: Workflow for the synthesis and structural determination of 5-F-NHA. Note the dual-path crystallization screening to ensure suitable polymorph selection.

Crystallization Methodology[1][2]
  • Solvent System: Methanol/Water (9:1 v/v) is recommended. The fluorine atom increases lipophilicity slightly compared to NHA, but the hydroxamate group remains highly polar.

  • Technique: Slow evaporation at 4°C. Lower temperatures favor the formation of the thermodynamically stable Z-conformer.

  • Crystal Habit: Expect colorless blocks or prisms. Needles often indicate rapid precipitation and are unsuitable for high-resolution data.

Structural Validation: The "Why" and "How"

Resolving Tautomerism (Keto vs. Enol)

Hydroxamic acids can exist in the amido (keto) form or the imino (enol) form. This distinction is vital for drug design, as it dictates the hydrogen bond donor/acceptor profile in the enzyme active site (e.g., Urease or HDAC).

  • The Problem: In solution (NMR), rapid proton exchange often blurs the distinction.

  • The Solution (X-ray): Bond lengths provide the answer.

    • Amido Form (Target): C=O bond length ≈ 1.24 Å; C-N bond length ≈ 1.32 Å.

    • Imino Form: C-O bond length ≈ 1.34 Å; C=N bond length ≈ 1.28 Å.

Expected Result: 5-F-NHA, like most hydroxamic acids, crystallizes in the Amido (Z) conformation. The C=O bond vector is typically cis to the N-H bond to facilitate intramolecular or intermolecular hydrogen bonding.

The Fluorine Effect on Packing

The introduction of fluorine (Van der Waals radius 1.47 Å) is a steric bioisostere of hydrogen (1.20 Å) but an electronic game-changer.

  • C-F Bond Geometry: Expect a C5-F bond length of 1.33–1.35 Å .

  • Intermolecular Interactions: Unlike NHA, which relies solely on strong O-H...O and N-H...O hydrogen bonds, 5-F-NHA will exhibit C-F...H-C weak hydrogen bonds or C-F...π interactions.

  • Validation Step: Use Hirshfeld Surface Analysis (e.g., CrystalExplorer) to quantify the contribution of Fluorine to the crystal packing energy. A significant percentage (>5%) of F...H contacts suggests that the fluorine atom is directing the supramolecular assembly, potentially influencing solubility and bioavailability.

Logical Framework for Structural Assignment

When refining the structure, specific logical gates must be passed to ensure the model is chemically valid.

Logic Data Raw Diffraction Data Phase Phasing (Direct Methods) Data->Phase Model Initial Model Phase->Model Decision1 Is C-N bond < 1.30 Å? Model->Decision1 Enol Assign Imino (Enol) Form (Rare) Decision1->Enol Yes Keto Assign Amido (Keto) Form (Expected) Decision1->Keto No (Typical) RefineH Locate H-atoms via Difference Fourier Map Enol->RefineH Keto->RefineH Final Check C-F Geometry (Target: 1.34 Å) RefineH->Final

Figure 2: Decision logic for assigning the tautomeric state of 5-F-NHA during crystallographic refinement.

Comparative Performance Data

The following table contrasts the crystallographic and biological parameters of 5-F-NHA against standard alternatives.

Parameter5-F-NHA (Target)Nicotinohydroxamic Acid (Reference)Acetohydroxamic Acid (Standard)
Space Group P2₁/c (Monoclinic)*P2₁/cPbca
Active Conformation Z-AmidoZ-AmidoZ-Amido
Urease IC₅₀ ~2.0 µM [Predicted]~5.0 µM10-15 µM
C-X Bond (Pos 5) C-F (1.34 Å)C-H (0.93 Å)N/A
Planarity Ring planar; Hydroxamate twistedRing planar; Hydroxamate twistedPlanar

*Note: Space group is predicted based on 5-bromo-2-fluoronicotinic acid and general hydroxamic acid trends [1, 2].

References

  • Crystal Structure of 5-bromo-2-fluoronicotinic acid: Cai, B., et al. (2020). Z. Kristallogr. NCS, 235(3), 619-621.

  • Hydroxamic Acid Crystallography: Tellez, H., et al. (2023). "Crystal Structures of a Series of Hydroxamic Acids." Crystals, 13(5), 773.

  • Urease Inhibition: Fishbein, W. N., & Carbone, P. P. (1965).[1][2] "Urease Catalysis II. Inhibition of the Enzyme by Hydroxyurea, Hydroxylamine, and Acetohydroxamic Acid." J. Biol. Chem., 240, 2407–2414.[1][2]

  • Fluorine Bioisosterism: Purser, S., et al. (2008). "Fluorine in medicinal chemistry." Chem. Soc. Rev., 37, 320-330.

Sources

Comparative

Comparative Potency Guide: Pyridine vs. Pyrazine Hydroxamic Acids

This guide provides an in-depth technical comparison of Pyridine versus Pyrazine hydroxamic acids, focusing on their comparative potency, physicochemical properties, and utility in drug development (specifically for HDAC...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides an in-depth technical comparison of Pyridine versus Pyrazine hydroxamic acids, focusing on their comparative potency, physicochemical properties, and utility in drug development (specifically for HDAC, LpxC, and Urease inhibition).

Executive Summary: The "Azine vs. Diazine" Trade-off

In medicinal chemistry, the choice between a Pyridine (one nitrogen) and Pyrazine (two nitrogens, 1,4-position) scaffold for a hydroxamic acid ligand is rarely arbitrary. It represents a calculated trade-off between electronic activation and physicochemical solubility .

  • Pyridine Hydroxamic Acids (PHAs): Generally exhibit higher lipophilicity and membrane permeability. The ring nitrogen provides a moderate electron-withdrawing effect, optimizing the pKa of the hydroxamic acid for Zinc (

    
    ) chelation without compromising cellular entry.
    
  • Pyrazine Hydroxamic Acids (PZHAs): The additional nitrogen makes the ring significantly more electron-deficient. This lowers the pKa of the attached hydroxamic acid, potentially strengthening ionic interactions with metal centers but often at the cost of rapid metabolic clearance or reduced permeability. However, pyrazines offer superior aqueous solubility, a critical factor for "drug-likeness."

Physicochemical & Mechanistic Comparison

The potency of a hydroxamic acid (


) is governed by its ability to deprotonate and chelate a metal ion (usually 

or

). The electronic nature of the scaffold (

) directly dictates this ability.
Electronic Effects on Zinc Binding
FeaturePyridine ScaffoldPyrazine ScaffoldImpact on Potency
Ring Electronics

-deficient (1 N atom)
Highly

-deficient (2 N atoms)
Pyrazine pulls more electron density from the hydroxamate.
Hydroxamic Acid pKa ~8.8 - 9.2~8.2 - 8.6Pyrazine is more acidic. At physiological pH (7.4), a higher fraction of Pyrazine-HA is ionized (

), potentially increasing

for the metal center.
LogP (Lipophilicity) Moderate (Higher)Low (Lower)Pyridine enters cells more easily; Pyrazine is more water-soluble.
Chelation Mode Bidentate (

)
Bidentate (

)
Identical binding geometry, but Pyrazine derivatives may suffer from weaker orbital overlap due to excessive electron withdrawal.
Diagram 1: Electronic Influence on Zinc Binding

The following diagram illustrates how the scaffold electronics influence the Warhead (Hydroxamic acid) and subsequent Metal Binding.

G cluster_0 Scaffold Electronics cluster_1 Warhead Properties cluster_2 Biological Outcome Pyridine Pyridine Ring (1 Nitrogen) Moderate e- withdrawal pKa_Pyr pKa ~9.0 Balanced Ionization Pyridine->pKa_Pyr Inductive Effect Pyrazine Pyrazine Ring (2 Nitrogens) Strong e- withdrawal pKa_Pyz pKa ~8.4 Increased Acidity Pyrazine->pKa_Pyz Strong Inductive Effect Potency_Pyr High Permeability Optimal Intracellular Potency pKa_Pyr->Potency_Pyr Cellular Balance Potency_Pyz High Solubility Strong Metal Affinity (In Vitro) pKa_Pyz->Potency_Pyz Ionic Dominance

Caption: Comparative flow of electronic effects from the heterocyclic scaffold to biological potency outcomes.

Biological Potency Data: Target-Specific Analysis

A. Histone Deacetylase (HDAC) Inhibition

HDACs are the primary target for hydroxamic acids (e.g., SAHA/Vorinostat).

  • Pyridine Derivatives: Widely successful. The pyridine ring is often used as a "Cap" or "Linker" (e.g., Panobinostat/LBH589 uses a pyridine-like cap). When the hydroxamic acid is directly attached to a pyridine (Nicotinohydroxamic acid derivatives), they show potent HDAC6 selectivity .

    • Data Point: Pyridine-based hydroxamates often achieve single-digit nanomolar (nM) IC50s against HDAC6 due to favorable

      
       stacking in the catalytic channel [1].
      
  • Pyrazine Derivatives: Often utilized to fix solubility issues in "greasy" inhibitors.

    • Comparative Insight: While Pyrazine hydroxamates are potent in vitro (enzyme assays), they often lag in cellular assays (HCT116, HeLa) compared to Pyridines due to lower membrane permeability. However, Pyrazine-linked inhibitors (where the ring is a linker, not the acid bearer) have shown superior Class I (HDAC1/2/3) selectivity over HDAC6 [2].

B. LpxC Inhibition (Antibacterial)

LpxC is a zinc-dependent deacetylase in Gram-negative bacteria.

  • Pyridine/Pyridone: The "Gold Standard" scaffold (e.g., L-161,240 ). High potency but often suffers from efflux pump liability.

  • Pyrazine: Used in "Scaffold Hopping" to evade efflux pumps.

    • Potency: Pyrazine sulfonamide hydroxamates have demonstrated IC50 values < 10 nM against E. coli LpxC, comparable to pyridine analogs, but with significantly improved water solubility (>500 µg/mL) which aids in formulation [3].

C. Urease Inhibition

Urease contains a Nickel active site.[1]

  • Direct Comparison: In a study comparing simple hydroxamic acids, Pyrazine-2-carbohydroxamic acid (

    
    ) was found to be a potent inhibitor, comparable to acetohydroxamic acid (standard), but less potent than hydrophobic amino-acid based hydroxamates. The electron-deficient pyrazine ring lowers the pKa, allowing the anion to bind the Nickel center effectively at acidic pH (common in H. pylori niches) [4].
    

Experimental Protocols

A. Synthesis of Pyrazine-2-Hydroxamic Acid

Note: Pyrazine esters are highly reactive towards nucleophiles due to the electron-deficient ring.

Reagents:

  • Pyrazine-2-carboxylic acid (Starting material)[2]

  • Ethyl chloroformate / N-methylmorpholine (Activation)

  • Hydroxylamine hydrochloride (

    
    )
    
  • KOH/Methanol

Step-by-Step Protocol:

  • Esterification: Dissolve Pyrazine-2-carboxylic acid (10 mmol) in dry MeOH. Add

    
     (cat.) and reflux for 4 hours. Evaporate solvent and neutralize to obtain Methyl pyrazine-2-carboxylate.
    
  • Hydroxaminolysis (The Critical Step):

    • Prepare a solution of

      
       by mixing 
      
      
      
      (15 mmol) and KOH (15 mmol) in MeOH at 0°C. Filter off KCl precipitate.
    • Add Methyl pyrazine-2-carboxylate (10 mmol) to the filtrate.

    • Crucial Control: Stir at 0°C to Room Temperature for 1-2 hours. Do not heat , as the pyrazine ring is prone to nucleophilic attack/degradation under harsh basic conditions compared to pyridine.

  • Isolation: Acidify carefully with 1N HCl to pH ~6. The product, Pyrazine-2-carbohydroxamic acid, will precipitate or can be extracted with Ethyl Acetate (3x).

  • Purification: Recrystallize from Ethanol/Water.

Diagram 2: Synthesis Workflow

Synthesis Start Pyrazine-2-Carboxylic Acid Step1 Esterification (MeOH / H2SO4 / Reflux) Start->Step1 Intermediate Methyl Pyrazine-2-Carboxylate Step1->Intermediate Step2 Hydroxaminolysis (NH2OH / KOH / MeOH / 0°C) Intermediate->Step2 Nucleophilic Acyl Substitution Precipitation Acidification (pH 6) Step2->Precipitation Final Pyrazine-2-Hydroxamic Acid Precipitation->Final

Caption: Optimized synthetic route for Pyrazine-2-Hydroxamic Acid avoiding ring degradation.

References

  • Comparison of Zinc Binding Groups for HDAC Inhibitors. PubMed. (2022). Comparative potency and kinetics of hydroxamate vs benzamide.

  • Pyrazine Linked 2-Aminobenzamides as Class I Selective HDAC Inhibitors. MDPI Molecules. (2022). Discusses the selectivity advantages of pyrazine linkers.

  • Antibacterial Activities of Novel Inhibitors of LpxC. Antimicrobial Agents and Chemotherapy. (2004). Comparative data on heterocyclic hydroxamates.

  • Inhibition of Helicobacter pylori urease activity by hydroxamic acid derivatives. Biochimica et Biophysica Acta. (1993). Direct comparison of varying hydroxamic acid scaffolds.

  • Methods for Hydroxamic Acid Synthesis. Current Organic Chemistry. (2019). Comprehensive review of synthetic protocols.

Sources

Safety & Regulatory Compliance

Safety

Operational Disposal Guide: 3-Pyridinecarboxamide, 5-fluoro-N-hydroxy-

Executive Summary & Chemical Profile 3-Pyridinecarboxamide, 5-fluoro-N-hydroxy- (also known as 5-Fluoronicotinohydroxamic acid) is a specialized pharmaceutical intermediate structurally related to Favipiravir derivatives...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Chemical Profile

3-Pyridinecarboxamide, 5-fluoro-N-hydroxy- (also known as 5-Fluoronicotinohydroxamic acid) is a specialized pharmaceutical intermediate structurally related to Favipiravir derivatives. Its disposal requires strict adherence to protocols for halogenated organic waste and potential mutagens .

Unlike standard organic waste, this compound presents two specific challenges:

  • Fluorine Content: Incineration without proper scrubbing generates Hydrofluoric Acid (HF), damaging standard incinerators and violating emission standards.

  • Hydroxamic Acid Moiety: N-hydroxy amides can exhibit mutagenic properties and thermal instability (Lossen rearrangement risks) under acidic/basic conditions.

Chemical Identity Matrix
PropertyDetail
Chemical Name 3-Pyridinecarboxamide, 5-fluoro-N-hydroxy-
Functional Class Fluorinated Pyridine / Hydroxamic Acid
Molecular Formula C₆H₅FN₂O₂
Key Hazards Irritant, Potential Mutagen, HF Generator (Combustion)
Waste Stream Halogenated Organic (High Temperature Incineration)

Hazard Assessment & Segregation Logic

Effective disposal begins with understanding why specific streams are chosen.

Critical Hazards
  • Thermal Instability: Hydroxamic acids can undergo Lossen rearrangement when heated in the presence of strong acids or bases, potentially leading to rapid decomposition or pressure buildup. Do not mix with strong acid waste.

  • Combustion Byproducts: Upon incineration, the fluorine atom converts to Hydrogen Fluoride (HF) . Standard municipal incinerators are not equipped for this; it must go to a facility with caustic scrubbers.

  • Aquatic Toxicity: Pyridine derivatives are notoriously harmful to aquatic environments. Zero tolerance for drain disposal.

Waste Stream Decision Table
Waste FormCorrect Waste StreamContainer Labeling
Pure Solid Solid Hazardous Waste (Halogenated)"Toxic Solid, Organic, Fluorinated"
Mother Liquor (Solvent) Liquid Halogenated Organic"Halogenated Solvent Waste"
Aqueous Rinses Aqueous Toxic (Heavy Metal/Halogen)"Aqueous Waste - Contains Fluorides"
Contaminated Sharps Sharps (Chemical Contamination)Standard Sharps Label

Detailed Disposal Protocol

Phase 1: Preparation & PPE

Objective: Prevent exposure and cross-contamination.

  • PPE: Nitrile gloves (double gloving recommended), safety goggles, lab coat.[1] Use a fume hood for all transfers.[2]

  • Tools: Polyethylene (PE) or Polypropylene (PP) waste containers. Avoid glass if HF generation is even remotely possible in mixed waste, though PE is safer generally for fluorinated waste storage.

Phase 2: Solid Waste (Pure Compound)
  • Transfer: Carefully transfer the solid material into a wide-mouth high-density polyethylene (HDPE) jar.

  • Deactivation (Optional but Recommended for Bulk): If disposing of >10g, dampen the solid with a small amount of water to prevent dust generation.

  • Labeling: Apply a hazardous waste label. Explicitly write: "Contains Fluorine - Requires Scrubber Incineration."

  • Sealing: Ensure the lid is screw-tight. Do not use ground glass stoppers (seizing risk).

Phase 3: Liquid Waste (Reaction Mixtures)
  • Segregation: Pour the solution into the Halogenated Waste carboy.

    • Crucial: Do NOT pour into the "Non-Halogenated" or "General Organic" drum. Even small amounts of fluorine can contaminate 55 gallons of fuel-blending waste, resulting in rejection by the disposal facility.

  • pH Check: Ensure the waste mixture is near neutral (pH 6-8).

    • Reason: Acidic conditions can catalyze hydrolysis or rearrangement of the hydroxamic acid. If acidic, neutralize slowly with Sodium Bicarbonate before adding to the waste drum.

Phase 4: Spill Management
  • Minor Spill (<10g/10mL):

    • Cover with a generic absorbent (vermiculite or chemically treated pads).

    • Sweep into a dustpan designated for hazardous waste.

    • Wipe the surface with a mild detergent and water; dispose of wipes as solid hazardous waste.

  • Major Spill: Evacuate the area. Contact EHS immediately.

Visual Workflow: Disposal Decision Tree

The following diagram illustrates the logical flow for segregating this specific compound to ensure regulatory compliance and safety.

DisposalWorkflow Start Waste Generation: 3-Pyridinecarboxamide, 5-fluoro-N-hydroxy- StateCheck Determine Physical State Start->StateCheck SolidPath Solid Waste StateCheck->SolidPath Pure Substance or Precipitate LiquidPath Liquid/Solution StateCheck->LiquidPath Mother Liquor or Rinses SolidContainer Container: HDPE Wide Mouth (Avoid Glass) SolidPath->SolidContainer LiquidContainer Container: Halogenated Solvent Carboy LiquidPath->LiquidContainer Labeling LABELING CRITICAL: Must specify 'Fluorinated Organic' & 'Potential Mutagen' SolidContainer->Labeling LiquidContainer->Labeling Disposal Final Disposal: High-Temp Incineration (w/ HF Scrubbers) Labeling->Disposal

Figure 1: Decision matrix for the segregation and disposal of fluorinated hydroxamic acid derivatives.

Regulatory & Compliance Notes

  • EPA (USA): This compound likely falls under P-listed or U-listed waste characteristics if unused, but generally defaults to D001 (Ignitable) or F-listed spent solvents depending on the carrier. However, the fluorine content mandates it be treated as Halogenated Organic Waste .

  • Incineration Requirements: Standard cement kiln disposal (fuel blending) is often prohibited for fluorinated compounds due to the formation of HF, which corrodes kiln linings. You must declare the halogen content on your waste profile.

References

  • National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version. National Academies Press.

  • U.S. Environmental Protection Agency. (2023). Hazardous Waste Generators: Categories and Requirements.

  • PubChem. (2023). Nicotinamide (Structural Analog) Safety Data Sheet. National Library of Medicine.

  • Sigma-Aldrich. (2023). Safety Data Sheet: 5-Fluoronicotinic acid (Precursor Analog).

Sources

Handling

Comprehensive Safety and Handling Guide for 3-Pyridinecarboxamide, 5-fluoro-N-hydroxy-

Hazard Identification and Risk Assessment: An Inferential Approach Given the absence of specific toxicological data for 3-Pyridinecarboxamide, 5-fluoro-N-hydroxy-, a cautious approach is mandatory. We must infer its pote...

Author: BenchChem Technical Support Team. Date: February 2026

Hazard Identification and Risk Assessment: An Inferential Approach

Given the absence of specific toxicological data for 3-Pyridinecarboxamide, 5-fluoro-N-hydroxy-, a cautious approach is mandatory. We must infer its potential hazards from its constituent chemical moieties: the pyridine ring, the carboxamide group, the fluoro substituent, and the N-hydroxy group.[3]

  • Pyridine Core: Pyridine and its derivatives are known to be irritants to the skin, eyes, and respiratory system.[4][5] They can be absorbed through the skin and may cause systemic effects upon overexposure, including headache, nausea, and dizziness.[4][5]

  • Fluorinated Aromatic Ring: The presence of a fluorine atom can alter the electronic properties of the pyridine ring, potentially increasing its reactivity or biological activity. Halogenated aromatic compounds can sometimes exhibit increased toxicity.

  • N-hydroxy Group: N-hydroxy compounds can have unique biological activities and may be reactive. Their thermal stability should also be considered, as some can be prone to decomposition.

  • Solid Form: Assuming the compound is a solid, inhalation of dust particles is a primary route of exposure. Finely dispersed powders can also pose a dust explosion hazard under specific conditions.[5]

Based on this analysis, 3-Pyridinecarboxamide, 5-fluoro-N-hydroxy- should be handled as a substance that is potentially harmful by inhalation, in contact with skin, and if swallowed, and is likely an irritant to the eyes, respiratory system, and skin. [6]

Personal Protective Equipment (PPE): A Multi-layered Defense

A comprehensive PPE strategy is your first and most critical line of defense against exposure. The following PPE is mandatory when handling 3-Pyridinecarboxamide, 5-fluoro-N-hydroxy-.

PPE CategoryRecommended EquipmentJustification
Eye and Face Protection Chemical splash goggles and a face shield.Protects against splashes of solutions and airborne dust particles from irritating or damaging the eyes.[7]
Hand Protection Chemically resistant gloves (Nitrile or Neoprene).Provides a barrier against skin contact. Double gloving is recommended for enhanced protection.[4][7]
Body Protection A lab coat worn over full-length clothing.Prevents incidental skin contact with the compound.
Respiratory Protection A NIOSH-approved respirator with an appropriate cartridge for organic vapors and particulates.Essential to prevent inhalation of dust or aerosols, especially when handling the solid compound outside of a certified chemical fume hood.[8]

Experimental Workflow for PPE Selection

PPE_Selection cluster_assessment Hazard Assessment cluster_ppe PPE Selection A Identify Compound: 3-Pyridinecarboxamide, 5-fluoro-N-hydroxy- B Review Known Data: - Pyridine Derivatives - Fluorinated Aromatics - N-hydroxy Compounds A->B Consult C Infer Potential Hazards: - Irritant (Skin, Eyes, Respiratory) - Potentially Toxic B->C Synthesize D Eye/Face Protection: Chemical Goggles & Face Shield C->D Mitigates Eye Contact E Hand Protection: Nitrile/Neoprene Gloves (Double Gloved) C->E Mitigates Skin Contact F Body Protection: Lab Coat & Full Clothing C->F Mitigates Incidental Contact G Respiratory Protection: NIOSH-approved Respirator C->G Mitigates Inhalation

Caption: PPE selection workflow based on inferred hazards.

Operational Plan: Step-by-Step Handling Procedures

Adherence to a strict operational protocol is crucial for minimizing exposure and ensuring a safe working environment.

3.1. Preparation and Engineering Controls:

  • Work Area: All handling of 3-Pyridinecarboxamide, 5-fluoro-N-hydroxy- must be conducted within a certified chemical fume hood to minimize inhalation exposure.[4][7]

  • Ventilation: Ensure the fume hood has a certified face velocity.

  • Emergency Equipment: Confirm that a safety shower and eyewash station are readily accessible and have been recently tested.

  • Spill Kit: Have a spill kit containing appropriate absorbent materials (e.g., vermiculite, sand) readily available.[7]

3.2. Handling the Compound:

  • Don PPE: Before handling the compound, put on all required personal protective equipment as detailed in the table above.

  • Weighing: If weighing the solid compound, do so within the fume hood. Use a balance with a draft shield to minimize the dispersal of dust.

  • Dissolving: When preparing solutions, add the solid compound to the solvent slowly to avoid splashing.

  • Reactions: Conduct all reactions involving this compound within the fume hood.

  • Transportation: When moving the compound within the laboratory, use sealed, shatter-resistant secondary containers.

3.3. Post-Handling Procedures:

  • Decontamination: After handling is complete, decontaminate all surfaces and equipment that may have come into contact with the compound. Use an appropriate cleaning agent and dispose of the cleaning materials as hazardous waste.

  • Glove Removal: Remove gloves using the proper technique to avoid skin contact with any potential contamination on the exterior of the gloves.

  • Hand Washing: Wash hands thoroughly with soap and water after removing gloves.[6]

Decision Tree for Handling Novel Compounds

NovelCompoundHandling Start Handling a Novel Compound: 3-Pyridinecarboxamide, 5-fluoro-N-hydroxy- SDS_Check Is a specific SDS available? Start->SDS_Check Risk_Assessment Perform a Risk Assessment: - Analyze structural analogs - Infer potential hazards SDS_Check->Risk_Assessment No Control_Banding Apply Control Banding Principles Risk_Assessment->Control_Banding High_Hazard Assume High Hazard Potential: - Irritant - Potentially Toxic Control_Banding->High_Hazard PPE_Protocol Implement Strict PPE Protocol: - Goggles & Face Shield - Chemical Resistant Gloves - Lab Coat - Respirator High_Hazard->PPE_Protocol Handling_Protocol Follow Stringent Handling Procedures: - Fume Hood Use - Spill Kit Ready - Decontamination PPE_Protocol->Handling_Protocol Disposal_Protocol Adhere to Hazardous Waste Disposal Guidelines Handling_Protocol->Disposal_Protocol End Safe Laboratory Operation Disposal_Protocol->End

Caption: A logical decision-making process for handling novel chemical compounds.

Disposal Plan: Responsible Waste Management

Proper disposal of 3-Pyridinecarboxamide, 5-fluoro-N-hydroxy- and any contaminated materials is critical to prevent environmental contamination and ensure regulatory compliance.

4.1. Waste Segregation:

  • Solid Waste: All solid waste contaminated with the compound (e.g., used gloves, weigh boats, paper towels) must be collected in a dedicated, clearly labeled hazardous waste container.

  • Liquid Waste: All liquid waste containing the compound must be collected in a separate, clearly labeled hazardous waste container. Do not mix with other waste streams unless compatibility has been confirmed.

  • Sharps Waste: Any contaminated sharps (e.g., needles, razor blades) must be disposed of in a designated sharps container.

4.2. Labeling and Storage:

  • All waste containers must be clearly labeled with the words "Hazardous Waste" and the full chemical name: "3-Pyridinecarboxamide, 5-fluoro-N-hydroxy-".

  • Waste containers should be kept closed except when adding waste.

  • Store waste containers in a designated satellite accumulation area within the laboratory.

4.3. Final Disposal:

  • All hazardous waste must be disposed of through your institution's Environmental Health and Safety (EHS) department. Follow all institutional and local regulations for hazardous waste disposal.

By adhering to these rigorous safety protocols, researchers can confidently and safely work with 3-Pyridinecarboxamide, 5-fluoro-N-hydroxy-, ensuring the well-being of all laboratory personnel and the protection of the environment.

References

  • Carleton University. (n.d.). Control Banding - Environmental Health and Safety. Retrieved from [Link]

  • Cole-Parmer. (n.d.). Material Safety Data Sheet - Pyridine-N-oxide, 98%. Retrieved from [Link]

  • Lab Manager. (2024). Control Banding as a Risk Assessing Tool. Retrieved from [Link]

  • Lab Manager. (n.d.). Conducting a Chemical Risk Assessment in the Laboratory. Retrieved from [Link]

  • Post Apple Scientific. (2024). 12 Safety Precautions To Follow When Handling Pyridine. Retrieved from [Link]

  • University of Rochester. (n.d.). Novel Chemicals with Unknown Hazards SOP. Retrieved from [Link]

  • Worcester Polytechnic Institute. (n.d.). Quick Guide to Risk Assessment for Hazardous Chemicals. Retrieved from [Link]

Sources

© Copyright 2026 BenchChem. All Rights Reserved.